1,3,5-Dodecatriene

• CAS: 72084-21-0

Core Science & Biosynthesis

The Chemical Architecture, Stereochemistry, and Synthesis of 1,3,5-Dodecatriene: A Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

1,3,5-Dodecatriene ( C12​H20​ ) is a highly conjugated aliphatic polyene that serves as a critical structural motif in both natural product chemistry and advanced synthetic methodologies. Characterized by a 12-carbon backbone with three conjugated double bonds, its extended π -electron system makes it highly reactive and stereochemically complex. This whitepaper deconstructs the stereochemical dynamics of 1,3,5-dodecatriene, explores its biological relevance as a volatile organic compound (VOC), and provides a self-validating, step-by-step protocol for its stereoselective synthesis.

Chemical Architecture & Stereochemical Dynamics

The molecular framework of 1,3,5-dodecatriene features a conjugated triene system spanning carbons C1 through C6, followed by a flexible hexyl tail (C7–C12) 1.

Stereochemical Permutations: Because the C1=C2 double bond is terminal (possessing two identical hydrogen atoms on C1), it does not exhibit E/Z geometric isomerism. Consequently, the stereochemical identity of the molecule is entirely dictated by the internal double bonds at C3 and C5. This yields four distinct stereoisomers:

• (3E, 5E)

• (3E, 5Z)

• (3Z, 5E)

• (3Z, 5Z)

Thermodynamic Causality: The (3E, 5E)-isomer is the most thermodynamically stable. In the E,E-configuration, the bulky hexyl chain and the diene system are oriented anti to one another, minimizing A(1,3) allylic strain and steric clashing. Conversely, the Z,Z-configuration forces the alkyl tail into the spatial domain of the conjugated π -system, creating severe steric hindrance that destabilizes the molecule.

Fig 1: Stereochemical permutations and thermodynamic stability logic of 1,3,5-dodecatriene.

Pharmacognosy & Biological Occurrence

In the realm of pharmacognosy and natural product drug discovery, conjugated polyenes often act as signaling molecules or volatile metabolomic markers. 1,3,5-Dodecatriene has been identified as a constituent in several therapeutically relevant botanical matrices:

• Traditional Chinese Medicine (TCM): It is a characterized volatile organic compound (VOC) in the Suanzaoren decoction (derived from Ziziphi Spinosae Semen), a formulation historically utilized to modulate central nervous system disorders such as insomnia and anxiety 2.

• Essential Oils: The compound is detected in the thermo-oxidative decomposition profiles of Levisticum officinale (lovage) essential oils, highlighting its role in the complex volatile metabolome of aromatic plants 3.

Quantitative Analytical Profile

To facilitate accurate identification and isolation in the laboratory, the fundamental physicochemical properties of (3E,5E)-1,3,5-dodecatriene are summarized below 1.

Property	Value	Source / Computation
Molecular Formula	C12​H20​	PubChem CID 5367416
Molecular Weight	164.29 g/mol	PubChem 2.1
Exact Mass	164.1565 Da	PubChem 2.1
XLogP3 (Lipophilicity)	5.3	XLogP3 3.0
Topological Polar Surface Area	0 Ų	Cactvs 3.4.6.11

Advanced Synthetic Methodologies: Zirconocene-Mediated Cross-Coupling

Synthesizing highly conjugated polyenes is notoriously difficult due to the high risk of double-bond migration, spontaneous polymerization, and E/Z scrambling. To achieve absolute stereofidelity, a Zirconocene-mediated hydrozirconation cross-coupling strategy is employed 4.

While the (3E,5E) isomer is the standard target, highly functionalized (3Z,5Z) derivatives—such as (3Z,5Z)-4-hexyl-6-iodo-1,3,5-dodecatriene—can also be accessed via specialized cross-coupling of 1,4-diiodo-1,3-alkadienes when specific spatial geometries are required for advanced materials 5.

Fig 2: Zirconocene-mediated stereoselective synthetic workflow for (3E,5E)-1,3,5-dodecatriene.

Step-by-Step Experimental Protocol

1. Preparation of the Alkenylzirconium Intermediate

• Action: Suspend 1.00 mmol of Schwartz's reagent ( Cp2​Zr(H)Cl ) in 12.0 mL of anhydrous THF under a strict inert argon atmosphere. Add 0.83 mmol of 1-octyne dropwise. Stir at 20 °C for 1 hour until a clear yellow solution forms 4.

• Causality Check: Why Schwartz's reagent? Traditional Wittig olefinations often yield inseparable E/Z thermodynamic mixtures. Hydrozirconation guarantees a concerted syn-addition across the alkyne triple bond. This mechanistic pathway strictly dictates the formation of an E-alkenylzirconium species, completely bypassing thermodynamic scrambling. Furthermore, anhydrous conditions are non-negotiable; organozirconium species are highly moisture-sensitive and will prematurely protonate, aborting the catalytic cycle.

2. Transmetallation and Cross-Coupling

• Action: Cool the reaction vessel to -90 °C using a liquid nitrogen/ethanol bath. Introduce 1.08 mmol of (Z)-1,4-dichloro-2-butene to the solution, followed by the transmetallating agent (e.g., Cu or Zn salts) [[4]](). Allow the reaction to slowly warm to room temperature over 12 hours.

• Causality Check: Deep cryogenic cooling (-90 °C) is required to suppress spontaneous dimerization of the highly reactive intermediates and to control the exothermic transmetallation step, ensuring the cross-coupling proceeds with absolute regioselectivity.

3. Workup and Isolation

• Action: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography (using hexanes).

• Causality Check: The mild NH4​Cl quench safely hydrolyzes unreacted organometallic species without providing enough acidic strength to trigger the acid-catalyzed isomerization of the newly formed conjugated triene system.

References

• (3E,5E)
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• Supporting Information for: Synthesis of (3Z, 5Z)
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A Technical Guide to the Thermodynamic Stability of Conjugated Trienes: The Case of 1,3,5-Dodecatriene

Abstract

Conjugated trienes, characterized by their alternating single and double carbon-carbon bonds, represent a fundamental structural motif in organic chemistry with profound implications in materials science and pharmacology. Their unique electronic structure imparts a significant degree of thermodynamic stability, which governs their reactivity, shelf-life, and biological interactions. This guide provides an in-depth analysis of the principles underpinning the stability of conjugated trienes, using 1,3,5-dodecatriene as a central example. We will explore the theoretical foundations of resonance and molecular orbital theory, detail quantitative methods for assessing stability such as heats of hydrogenation, and present robust experimental protocols. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of these critical molecular systems.

The Principle of Conjugation and Enhanced Stability

The defining feature of molecules like 1,3,5-dodecatriene is conjugation—the sequence of alternating double and single bonds. Unlike isolated double bonds which act as independent entities, conjugated systems exhibit collective electronic behavior that results in enhanced thermodynamic stability.[1][2] This stabilization is not merely an academic curiosity; it is a critical factor in the design of novel therapeutics, organic electronics, and polymers, where molecular stability directly correlates with performance and longevity. The primary sources of this stability are electron delocalization through resonance and the unique nature of the molecular orbitals formed.[3][4]

Resonance and π-Electron Delocalization

The classical explanation for the stability of conjugated systems is resonance. The p-orbitals on adjacent sp²-hybridized carbon atoms overlap, creating an extended π-system across which the π-electrons are delocalized.[5] This delocalization means the electrons are not confined to the space between two specific carbon atoms but are spread over multiple atoms, which lowers the overall potential energy of the molecule.[2] For a simple triene like 1,3,5-hexatriene, this can be visualized through resonance structures that show the distribution of electron density.

The stabilization energy gained from this electron delocalization is termed "resonance energy".[2] It is the quantitative difference in energy between the actual conjugated molecule and a hypothetical molecule with the same number of isolated double bonds.[6]

A Molecular Orbital (MO) Perspective

Molecular Orbital (MO) theory provides a more sophisticated and quantitative picture. In a conjugated triene, the six p-orbitals combine to form six distinct π molecular orbitals of varying energy levels (three bonding and three anti-bonding). The six π-electrons fill the three lower-energy bonding orbitals.

The key insight from MO theory is that the delocalization lowers the energy of the occupied bonding orbitals, resulting in a net stabilization of the molecule.[7] This electronic arrangement is also responsible for the characteristic spectroscopic properties of these molecules. The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is known as the HOMO-LUMO gap.[7][8] As conjugation increases (i.e., as the chain gets longer), this energy gap decreases, which has significant implications for the molecule's color and reactivity.[9][10][11]

Caption: MO diagram for a conjugated triene.

Quantitative Assessment of Thermodynamic Stability

The enhanced stability of conjugated trienes can be measured and quantified experimentally and computationally. The primary experimental method is measuring the heat of hydrogenation.

Heats of Hydrogenation (ΔH°hydrog)

Catalytic hydrogenation is an exothermic reaction where hydrogen is added across a double bond, converting an alkene to an alkane. The amount of heat released (ΔH°hydrog) is a direct measure of the stability of the starting alkene: the more stable the alkene, the less heat it releases upon hydrogenation.[12][13][14]

To quantify the resonance energy of a conjugated triene like 1,3,5-dodecatriene, we would compare its experimental ΔH°hydrog to that of a non-conjugated isomer (e.g., 1,6,11-dodecatriene) or to three times the ΔH°hydrog of a comparable monosubstituted alkene.

• Hypothetical Isolated Triene: The heat of hydrogenation would be approximately the sum of three isolated double bonds.

• Conjugated Triene: The measured heat of hydrogenation is significantly lower (less exothermic) than the value for the isolated triene.[3][15]

• Resonance Energy: The difference between these two values is the empirical resonance energy.

Compound Type	Typical ΔH°hydrog (kcal/mol) per C=C bond	Stability Trend
Cumulated Diene (Allene)	~70 (for both bonds)	Least Stable
Isolated Diene	~60 (for both bonds)	Intermediate
Conjugated Diene	~54 (for both bonds)	Most Stable
Conjugated Triene	< 3 x (isolated C=C bond)	Highly Stable
Table 1: Comparative heats of hydrogenation demonstrate the enhanced stability of conjugated systems. Data adapted from various sources.[3][5]

Experimental Protocol: Determining Stability via Reaction Calorimetry

A self-validating protocol to determine the heat of hydrogenation is crucial for obtaining trustworthy data. This involves careful calibration, control experiments, and precise measurements.

Objective: To measure the heat of hydrogenation of 1,3,5-dodecatriene and a non-conjugated isomer to determine the stabilization energy.

Materials:

• Reaction Calorimeter (e.g., RC1e or similar)

• High-purity 1,3,5-dodecatriene and 1,6,11-dodecatriene

• Hydrogenation catalyst (e.g., 5% Pd/C)

• High-purity, degassed solvent (e.g., hexane)[16]

• High-pressure hydrogen source

Methodology:

• System Calibration:

  • Perform an electrical calibration of the calorimeter to precisely determine its heat capacity. This is a self-validating step ensuring the instrument's accuracy.

• Sample Preparation:

  • In an inert atmosphere (glovebox), accurately weigh a specific amount of catalyst into the reaction vessel.

  • Add a precise volume of degassed hexane.

  • Seal the vessel and purge thoroughly with hydrogen gas.

• Catalyst Activation:

  • Stir the catalyst slurry under a positive pressure of hydrogen at a set temperature (e.g., 25 °C) until no more hydrogen uptake is observed.

• Substrate Injection & Reaction:

  • Accurately weigh the triene substrate into an injection syringe.

  • Inject the substrate into the reaction vessel. The reaction is typically rapid.

  • The calorimeter will record the temperature change (ΔT) of the reaction mixture in real-time.

• Data Acquisition:

  • Monitor hydrogen uptake to ensure complete reaction (3 molar equivalents).

  • The total heat released (Q) is calculated from the ΔT and the system's heat capacity.

  • The molar enthalpy of hydrogenation (ΔH°hydrog) is calculated by dividing Q by the moles of substrate.

• Control Experiment:

  • Repeat the entire procedure (Steps 2-5) using the non-conjugated isomer, 1,6,11-dodecatriene.

• Analysis:

  • Calculate the resonance energy: RE = ΔH°(non-conjugated) - ΔH°(conjugated).

Caption: Workflow for calorimetric determination of resonance energy.

Factors Modulating Triene Stability

The absolute thermodynamic stability of a conjugated triene is not fixed but is influenced by several structural features.

Caption: Key factors influencing the stability of conjugated trienes.

• Extent of Conjugation: Longer linear conjugated systems are generally more stable due to more extensive electron delocalization.[2][17]

• Substitution: In line with Zaitsev's rule for alkenes, increasing the number of alkyl substituents on the double bonds generally increases stability.[12][18]

• Stereochemistry: trans (E) double bonds are typically more stable than cis (Z) double bonds due to reduced steric hindrance between substituents.[12][14] Therefore, the all-trans isomer of 1,3,5-dodecatriene is expected to be the most stable stereoisomer.

Implications for Research and Drug Development

An understanding of the thermodynamic stability of conjugated trienes is paramount in applied chemical sciences.

• Drug Stability and Formulation: Many pharmaceutical agents, including polyene antifungals like Amphotericin B and vitamins like Vitamin A, contain conjugated polyene systems. Their thermodynamic stability is a key determinant of their shelf-life. These molecules are often susceptible to degradation via oxidation, light-induced isomerization, and polymerization, all of which can be understood and mitigated by considering the underlying principles of their stability.[16][19]

• Chemical Reactivity: While thermodynamically stable, the low HOMO-LUMO gap of conjugated systems makes them kinetically reactive in pericyclic reactions, such as the Diels-Alder reaction.[20] This predictable reactivity is a cornerstone of synthetic organic chemistry, enabling the construction of complex molecular architectures.

• Lipid-Drug Conjugates (LDCs): The hydrophobic nature of long alkyl chains like dodecane is exploited in the design of LDCs to improve drug properties such as membrane permeability and oral bioavailability.[21] While the conjugated triene moiety itself might impart specific electronic or targeting functions, the stability of the entire molecular construct is critical for its efficacy.

Conclusion

The thermodynamic stability of conjugated trienes like 1,3,5-dodecatriene is a direct consequence of their unique electronic structure. The delocalization of π-electrons across the alternating double and single bonds, as described by both resonance and molecular orbital theories, results in a significant lowering of the molecule's ground-state energy. This stabilization can be quantified through experimental techniques like reaction calorimetry and is modulated by factors such as the extent of conjugation, substitution patterns, and stereochemistry. For professionals in research and drug development, a firm grasp of these principles is essential for predicting molecular behavior, designing stable and effective pharmaceutical agents, and developing novel organic materials.

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Mechanisms of 1,3,5-dodecatriene isomerization in organic chemistry

An In-Depth Technical Guide to the Isomerization Mechanisms of 1,3,5-Dodecatriene

Introduction: The Significance of Conjugated Trienes

Conjugated polyenes, characterized by alternating single and double carbon-carbon bonds, are fundamental structures in organic chemistry. Their unique electronic properties are central to processes ranging from the photobiology of vision to the development of advanced materials.[1] 1,3,5-dodecatriene, a twelve-carbon chain with a conjugated triene system, serves as an exemplary model for studying the complex isomerization reactions that these molecules can undergo. Understanding and controlling these transformations—whether driven by light, heat, or catalysts—is paramount for professionals in drug development and materials science, where precise molecular geometry dictates function. This guide provides an in-depth exploration of the core mechanisms governing 1,3,5-dodecatriene isomerization, grounded in established principles and supported by detailed experimental frameworks.

Section 1: Foundational Principles of Isomerization in 1,3,5-Dodecatriene

The reactivity of 1,3,5-dodecatriene is dominated by its conjugated π-electron system. Isomerization can occur through several distinct pathways, each with its own energetic requirements and stereochemical outcomes.

• Geometric (E/Z) Isomerization: This involves the conversion between cis (Z) and trans (E) isomers by rotation around a double bond. Due to the high energy barrier, this process typically requires an external energy input, such as photons or significant thermal energy, or a catalytic pathway to lower the activation energy.

• Pericyclic Reactions: These are concerted reactions that proceed through a single, cyclic transition state.[2][3] For a 1,3,5-hexatriene system, the most relevant pericyclic reaction is a 6π-electron electrocyclization, where the triene can form a substituted cyclohexadiene. The stereochemical outcome of this reaction is dictated by the Woodward-Hoffmann rules, which depend on whether the reaction is thermally or photochemically induced.[4]

• Conformational Isomerism: Rotation around the single bonds within the conjugated system leads to different conformers, such as the s-trans and s-cis arrangements. The equilibrium between these conformers in the ground state can significantly influence the products of subsequent reactions, particularly in electrocyclization, where an s-cis conformation is a prerequisite for ring closure.[5]

Section 2: Photochemical Isomerization: Harnessing Light to Control Geometry

Photochemical isomerization is a powerful tool for manipulating the geometry of polyenes, often yielding isomers that are thermodynamically less stable and inaccessible through thermal methods.[6]

Core Mechanism: Excited State Dynamics

The absorption of a photon of appropriate energy excites the 1,3,5-dodecatriene molecule from its ground state (S₀) to an excited singlet state (S₁). In this excited state, the π-bond order of the double bonds is reduced, which significantly lowers the energy barrier for rotation. This allows for rapid E/Z isomerization. The molecule then returns to the ground state, "locking in" the new geometry. This process can be used to generate a photostationary state, a specific mixture of isomers whose ratio is dependent on the excitation wavelength and the molar absorptivities of the isomers.

A competing photochemical pathway is the 6π electrocyclization, which proceeds through a conrotatory ring closure from the excited state, as dictated by orbital symmetry rules.[4]

Experimental Protocol: Monitoring Photochemical Isomerization

This protocol outlines a robust method for inducing and analyzing the photochemical isomerization of a specific 1,3,5-dodecatriene isomer.

Causality in Experimental Design:

• Solvent Choice: A solvent like n-hexane or a decalin/methylcyclohexane mixture is selected for its transparency in the UV range of interest and its ability to dissolve the nonpolar dodecatriene.[7][8] For low-temperature studies, solvent choice is critical to ensure the sample remains in a liquid phase.[7]

• Degassing: The removal of dissolved oxygen is crucial to prevent photo-oxidation of the conjugated triene, which would otherwise compete with the desired isomerization.

• Wavelength Selection: A mercury-vapor lamp with appropriate filters is used to isolate a wavelength that is strongly absorbed by the starting triene but not necessarily by the product isomers, allowing the reaction to be driven in a specific direction.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution (e.g., 10⁻⁵ M) of the starting 1,3,5-dodecatriene isomer in UV-grade n-hexane. Degas the solution by bubbling with argon or nitrogen for 15-20 minutes.

• Baseline Analysis: Record an initial UV-Vis absorption spectrum of the solution. Perform HPLC analysis to confirm the isomeric purity of the starting material.

• Irradiation: Place the solution in a quartz cuvette and irradiate using a filtered lamp source. Maintain a constant temperature using a circulating bath.

• In-situ Monitoring: At regular intervals, briefly stop the irradiation and record the UV-Vis spectrum to monitor the change in absorbance. The appearance of an isosbestic point can indicate a clean conversion from one species to another.[9]

• Product Identification: After significant spectral changes are observed, or after a set time, analyze the reaction mixture using HPLC to separate the different isomers.[10]

• Structural Confirmation: Collect the fractions from the HPLC separation corresponding to new peaks. Confirm the identity of the isomers using ¹H NMR spectroscopy and mass spectrometry.

Visualization and Data Presentation

The experimental workflow can be visualized to clarify the sequence of operations.

Caption: Workflow for a typical photochemical isomerization experiment.

Table 1: Representative UV-Vis Absorption Maxima for Polyene Isomers Longer conjugated systems generally absorb at longer wavelengths. The all-trans isomer typically has the highest molar absorptivity and longest λ_max due to its planar conformation allowing for maximum π-orbital overlap.[1][11]

Isomer Type	Typical λ_max Shift	Rationale
all-trans	Longest Wavelength	Fully planar system maximizes conjugation.[11]
mono-cis	Slightly shorter λ_max	Steric hindrance causes a slight twist, reducing orbital overlap.
di-cis	Shorter λ_max	Increased steric hindrance further disrupts planarity.
Cyclohexadiene	Much shorter λ_max	Conjugation is reduced to a diene system within the ring.

Section 3: Thermal Isomerization: Pericyclic Pathways

Applying thermal energy can induce isomerization through concerted, high-activation-energy pathways, primarily pericyclic reactions.

Core Mechanism: 6π Electrocyclization

For 1,3,5-dodecatriene, the most prominent thermal reaction is a 6π electrocyclization. According to the Woodward-Hoffmann rules, this thermal process must proceed through a disrotatory ring closure.[4] This requires the triene to first adopt an s-cis,s-cis conformation. The stereochemistry of the substituents on the newly formed cyclohexadiene ring is directly determined by this disrotatory motion. For example, a (Z,Z)-1,3,5-triene would cyclize to a cis-disubstituted cyclohexadiene.

Caption: Thermal 6π electrocyclization of a 1,3,5-triene system.

Experimental Protocol: Thermal Rearrangement Study

Causality in Experimental Design:

• High-Boiling Solvent: A solvent like dodecane or diphenyl ether is used to achieve the high temperatures necessary to overcome the activation energy for electrocyclization.

• Inert Atmosphere: At elevated temperatures, the risk of oxidation is extremely high. A rigorously maintained inert atmosphere (N₂ or Argon) is essential to preserve the integrity of the sample.[12]

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask under an argon atmosphere, dissolve the 1,3,5-dodecatriene isomer in a high-boiling, degassed solvent (e.g., dodecane).

• Heating and Sampling: Heat the reaction mixture to a precise temperature (e.g., 200 °C) using an oil bath. At set time intervals (e.g., 0, 1, 2, 4, 8 hours), carefully extract a small aliquot from the reaction mixture.

• Quenching: Immediately cool each aliquot in an ice bath to stop the reaction.

• Analysis: Analyze each time-point sample using Gas Chromatography-Mass Spectrometry (GC-MS). This technique is ideal for separating the volatile dodecatriene isomers from the high-boiling solvent and identifying them based on their mass spectra.[12]

• Kinetic Analysis: Plot the concentration of the reactant and product(s) as a function of time to determine the reaction kinetics.

Section 4: Catalytic Isomerization: Metal-Mediated Transformations

Transition metal catalysts provide a low-energy pathway for isomerization, often with high selectivity for a particular isomer. Cobalt and ruthenium complexes are particularly effective for the isomerization of conjugated dienes and trienes.[13][14]

Core Mechanism: Hydride Addition-Elimination

A common mechanism for catalysts like those based on cobalt involves a metal-hydride species.[15][16]

• Hydride Addition (Migratory Insertion): The active cobalt-hydride catalyst adds across one of the double bonds of the triene.

• π-Allyl Formation: This addition forms a σ-allyl cobalt intermediate, which can rearrange into a more stable π-allyl complex.

• β-Hydride Elimination: The metal abstracts a proton from an adjacent carbon, reforming a double bond in a new position and regenerating the cobalt-hydride catalyst.

This sequence of reversible steps allows the double bonds to "walk" along the carbon chain until the thermodynamically most stable isomer is formed, which is typically the all-trans (all-E) isomer.[15]

Caption: Simplified catalytic cycle for Co-hydride mediated Z→E isomerization.

Experimental Protocol: Cobalt-Catalyzed Z→E Isomerization

Causality in Experimental Design:

• Catalyst System: A cobalt(II) precatalyst combined with a specific amido-diphosphine-oxazoline ligand is chosen. The ligand is critical; it coordinates to the metal center, influencing its electronic properties and steric environment, which in turn dictates the stereoselectivity of the isomerization.[15]

• Anhydrous/Anaerobic Conditions: The active catalyst species is often sensitive to air and moisture. The use of Schlenk techniques or a glovebox is mandatory for reproducibility and high catalytic activity.

Step-by-Step Methodology:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add the cobalt precatalyst (e.g., CoCl₂) and the appropriate ligand to an oven-dried reaction vessel.

• Reaction Assembly: Add an anhydrous, degassed solvent (e.g., dichloromethane). Add the starting 1,3,5-dodecatriene isomer (which can be a mixture of E/Z isomers).

• Reaction Execution: Stir the mixture at the specified temperature (e.g., 60 °C) for the required time (e.g., 24 hours).[15] Monitor the reaction progress by taking small aliquots and analyzing them by GC or ¹H NMR.

• Workup: Once the reaction is complete, cool the mixture, pass it through a short plug of silica gel to remove the catalyst, and concentrate the filtrate under reduced pressure.

• Analysis: Determine the final E/Z ratio of the product using ¹H NMR spectroscopy by comparing the integration of signals unique to each isomer. Confirm the yield of the isolated product.

Table 2: Comparison of Isomerization Methodologies

Method	Driving Force	Typical Product	Key Advantages	Key Limitations
Photochemical	Photon Absorption	Kinetically controlled mixture (photostationary state)	Access to thermodynamically unstable isomers; high specificity with wavelength tuning.	Requires specialized equipment; potential for side reactions (e.g., photodegradation).
Thermal	High Temperature	Thermodynamically most stable cyclic isomer (e.g., cyclohexadiene)	Simple setup; predictable stereochemistry from pericyclic rules.	High energy required; often limited to specific pericyclic pathways; risk of decomposition.
Catalytic	Lowering Activation Energy	Thermodynamically most stable acyclic isomer (all-E)	Mild reaction conditions; high selectivity; low catalyst loading.[15]	Catalyst sensitivity (air, moisture); potential for metal contamination in the product.

Conclusion

The isomerization of 1,3,5-dodecatriene is a multifaceted process governed by the principles of photochemistry, pericyclic reactions, and organometallic catalysis. For the research scientist, mastering these mechanisms provides a powerful toolkit for the stereocontrolled synthesis of complex molecules. Photochemical methods offer unparalleled access to kinetically favored, high-energy isomers. Thermal conditions drive predictable, concerted electrocyclizations. Finally, catalysis provides an efficient and mild route to the most thermodynamically stable isomer. By carefully selecting the reaction conditions, researchers can navigate the potential energy landscape of this model triene to selectively produce a desired geometric or structural isomer, a critical capability in the rational design of new drugs and functional materials.

References

• American Chemical Society (ACS). (2019). Technical Synthesis of 1,5,9-Cyclododecatriene Revisited: Surprising Byproducts from a Venerable Industrial Process. The Journal of Organic Chemistry. [Link][12][17]

• Wiley Online Library. (2022). On the temperature‐dependent isomerization of all‐trans‐1,6‐diphenyl‐1,3,5‐hexatriene in solution. Journal of Physical Organic Chemistry. [Link][7][8][9][18]

• National Center for Biotechnology Information (NCBI). (n.d.). Valence isomerization of cyclohepta-1,3,5-triene and its heteroelement analogues. PubMed Central. [Link][8]

• American Chemical Society (ACS). (2020). Mild Isomerization of Conjugated Dienes Using Co-Mediated Hydrogen Atom Transfer. Organic Letters. [Link][13]

• American Chemical Society (ACS). (2004). Optical Spectroscopy of Long Polyenes. The Journal of Physical Chemistry A. [Link][1]

• Wikipedia. (n.d.). Pericyclic reaction. [Link][2]

• Bowdoin College. (2004). Linear polyenes: models for the spectroscopy and photophysics of carotenoids. [Link][10]

• National Center for Biotechnology Information (NCBI). (n.d.). cis-trans photoisomerization of 1,3,5,7-octatetraene in n-hexane at 4.2 K. PubMed Central. [Link][6]

• American Chemical Society (ACS). (2022). Cobalt-Catalyzed Z to E Geometrical Isomerization of 1,3-Dienes. The Journal of Organic Chemistry. [Link][15]

• Michigan State University. (n.d.). Pericyclic Reactions. Department of Chemistry. [Link][3]

• MDPI. (2025). On the Thermal Transformation of All-trans-1,6-Diphenyl-1,3,5-hexatriene (All-trans-DPH) into Its s-cis Conformer (s-cis-DPH) in Solution. [Link][9]

• Wiley Online Library. (2025). Ruthenium-Catalyzed Isomerization of Terminal Olefins: Applications to Synthesis. [Link][14]

• American Institute of Physics (AIP). (2013). Excited electronic states and spectroscopy of unsymmetrically substituted polyenes. The Journal of Chemical Physics. [Link][19]

• Academia.edu. (n.d.). Thermal and Photochemical Transformations of Hetero-1,3,5-hexatrienes into Five-Membered Rings—Possible Pericyclic Reactions. [Link][5]

• Organic Chemistry Portal. (n.d.). Synthesis of alkenes by isomerizations. [Link][16]

• Chemistry LibreTexts. (2023). 1.1: Introduction to Pericyclic Reactions. [Link][4]

• American Chemical Society (ACS). (2018). Highly Regio- and Stereoselective Catalytic Synthesis of Conjugated Dienes and Polyenes. Journal of the American Chemical Society. [Link][20]

• University of Illinois Urbana-Champaign. (n.d.). Linear Polyene Electronic Structure and Potential Surfaces. Theoretical and Computational Biophysics Group. [Link][11]

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Spectroscopic and Photochemical Properties of 1,3,5-Dodecatriene: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 1,3,5-dodecatriene, with a primary focus on its characteristic absorption in the ultraviolet-visible (UV-Vis) region. As a conjugated triene, 1,3,5-dodecatriene exhibits distinct electronic transitions that are highly dependent on its molecular structure and environment. This document will delve into the theoretical underpinnings of its UV-Vis absorption, present expected spectral data based on established principles, and provide detailed experimental protocols for its analysis. The influence of structural isomers and solvent effects will be discussed, offering field-proven insights for researchers in drug development and materials science.

Introduction: The Significance of Conjugated Systems

Molecules containing alternating single and double bonds, known as conjugated systems, exhibit unique electronic properties that make them fundamental chromophores in a vast array of organic molecules, from pharmaceutical agents to organic light-emitting diodes (OLEDs). The delocalization of π-electrons across the conjugated backbone results in a lower energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[1][2] This reduced HOMO-LUMO gap is central to their interaction with electromagnetic radiation, particularly in the UV-Vis range.

The absorption of UV-Vis light promotes an electron from the HOMO to the LUMO, a transition denoted as a π → π* transition.[1] The energy required for this transition is inversely proportional to the wavelength of the absorbed light. Consequently, the extent of conjugation directly influences the wavelength of maximum absorption (λmax). As the number of conjugated double bonds increases, the HOMO-LUMO energy gap decreases, leading to a bathochromic (red) shift in the λmax to longer wavelengths.[2]

1,3,5-Dodecatriene, with its three conjugated double bonds, serves as an important model system for understanding the spectroscopic behavior of more complex polyenes. Its study provides valuable insights into structure-property relationships that are critical for the rational design of molecules with tailored optical properties.

Theoretical Framework: Predicting the UV-Vis Absorption of 1,3,5-Dodecatriene

The λmax of a conjugated system can be empirically estimated using the Woodward-Fieser rules. These rules provide a base value for a parent chromophore and incremental additions for various substituents and structural features. For an acyclic triene, the base value is 245 nm. Each alkyl substituent attached to the conjugated system adds approximately 5 nm to the λmax.

For 1,3,5-dodecatriene, the core chromophore is the 1,3,5-hexatriene system. The remaining alkyl chain can be considered as substituents. The specific isomer of 1,3,5-dodecatriene will determine the exact number and position of these "substituents" for the purpose of applying the Woodward-Fieser rules.

DOT Diagram: HOMO-LUMO Transition in a Conjugated Triene

Caption: Electronic transition from the HOMO to the LUMO upon absorption of a photon.

Expected Spectroscopic Data

Property	Predicted Value	Basis of Prediction
λmax	~260 - 270 nm	Based on the λmax of 1,3,5-hexatriene and the expected bathochromic shift due to alkyl substituents according to Woodward-Fieser rules.
Molar Absorptivity (ε)	High (>20,000 L mol⁻¹ cm⁻¹)	The π → π* transition in conjugated polyenes is a strongly allowed transition, leading to a high molar absorptivity.[2]

It is important to note that the stereochemistry of the double bonds (E/Z isomerism) can influence the exact λmax and the fine structure of the absorption band. Generally, the all-trans isomer is the most stable and exhibits the longest wavelength of maximum absorption.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed, step-by-step methodology for obtaining the UV-Vis absorption spectrum of 1,3,5-dodecatriene. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Instrumentation

• Sample: 1,3,5-Dodecatriene (ensure purity, as impurities with chromophores will interfere)

• Solvent: Spectroscopic grade solvent (e.g., hexane, ethanol). The solvent must be transparent in the wavelength range of interest (typically >200 nm).

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Cuvettes: Matched quartz cuvettes (1 cm path length).

Solution Preparation

• Stock Solution: Accurately weigh a small amount of 1,3,5-dodecatriene (e.g., 10 mg) and dissolve it in a precise volume of the chosen spectroscopic grade solvent (e.g., 100 mL) in a volumetric flask. This will be your stock solution.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations that will yield absorbance values in the optimal range of the spectrophotometer (typically 0.2 - 0.8 arbitrary units).

Spectrophotometer Setup and Measurement

• Instrument Initialization: Turn on the spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Wavelength Range: Set the desired wavelength range for the scan (e.g., 200 - 400 nm).

• Baseline Correction: Fill both the sample and reference cuvettes with the pure solvent. Place them in the respective holders in the spectrophotometer and run a baseline scan. This will subtract any absorbance from the solvent and the cuvettes.

• Sample Measurement: Empty the sample cuvette and rinse it with a small amount of the most dilute sample solution before filling it with that solution. Place the sample cuvette back into the sample holder and run the UV-Vis scan.

• Repeat for all dilutions: Repeat the measurement for all prepared dilutions, starting from the most dilute and proceeding to the most concentrated.

DOT Diagram: Experimental Workflow for UV-Vis Analysis

Caption: A step-by-step workflow for the UV-Vis analysis of 1,3,5-dodecatriene.

Data Analysis

• Determination of λmax: From the obtained spectra, identify the wavelength at which the maximum absorbance occurs. This is the λmax.

• Verification of Beer-Lambert Law: Plot a graph of absorbance at λmax versus the concentration of the different dilutions. A linear plot that passes through the origin confirms that the Beer-Lambert law is obeyed in this concentration range.

• Calculation of Molar Absorptivity (ε): The molar absorptivity (ε) can be calculated from the slope of the Beer-Lambert plot (slope = ε × path length).

Factors Influencing the UV-Vis Spectrum

Solvent Effects

The polarity of the solvent can influence the position and shape of the absorption bands. For nonpolar molecules like 1,3,5-dodecatriene, the solvent effects are generally small. However, polarizable solvents may interact with the excited state of the polyene, leading to slight shifts in the λmax. It is crucial to report the solvent used when presenting UV-Vis data.

Stereochemistry

The geometry of the double bonds (cis or trans) can have a significant impact on the UV-Vis spectrum. The all-trans isomer is typically planar, allowing for maximum overlap of the p-orbitals and, consequently, the lowest energy π → π* transition (longest λmax). Cis-isomers introduce steric hindrance, which can disrupt the planarity of the conjugated system. This reduced conjugation leads to a higher energy transition and a hypsochromic (blue) shift to a shorter λmax.

Conclusion

The UV-Vis spectroscopic properties of 1,3,5-dodecatriene are a direct consequence of its conjugated triene structure. The characteristic π → π* transition is expected to result in a strong absorption band in the 260-270 nm region. This in-depth guide provides the theoretical foundation and a robust experimental protocol for the accurate determination of its UV-Vis spectrum. Understanding the relationship between the structure of 1,3,5-dodecatriene and its spectroscopic behavior is paramount for its application in various scientific and industrial fields, including the development of novel therapeutic agents and advanced materials. The principles and methodologies outlined herein provide a solid framework for researchers to explore the rich spectroscopic and photochemical landscape of conjugated polyenes.

References

• Kohler, B. E. (2004). Optical Spectroscopy of Long Polyenes. The Journal of Physical Chemistry A, 108(40), 8373–8384. [Link]

• Bowdoin College. (n.d.). Spectroscopy and excited state dynamics of nearly infinite polyenes. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 9). UV-visible absorption spectrum of polyenes. Retrieved from [Link]

• ResearchGate. (n.d.). UV–vis absorption spectra and GPC traces for long chain poly(BCH‐Naph). Retrieved from [Link]

• TMP Chem. (2016, August 15). Quantum Chemistry 3.8 - UV-Vis Spectra of Polyenes [Video]. YouTube. [Link]

• Unknown. (n.d.). Chapter 1 Ultraviolet/Visible Ultraviolet/Visible Spectroscopy. [Link]

• ResearchGate. (n.d.). UV-vis absorption spectra for 1-3 and 5 (in THF). Retrieved from [Link]

• ResearchGate. (n.d.). UV-Visible Spectrophotometry for the Determination of Conjugated Polyene Structures of Poly(vinyl chloride) in 1,2-Dichloroethane. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra. Retrieved from [Link]

• Semantics Scholar. (2025, February 6). On the Thermal Transformation of All-trans-1,6-Diphenyl-1,3,5-hexatriene (All-trans-DPH) into Its s-cis Conformer (s-cis-DPH) in. Retrieved from [Link]

• YouTube. (2021, November 2). Spectroscopy /Fieser-Kuhn Rule for Conjugated Polyenes /UV-visible Spectroscopy. [Link]

• Unknown. (n.d.). UV-Vis Spectroscopy. [Link]

• Academia.edu. (n.d.). Thermal and Photochemical Transformations of Hetero-1,3,5-hexatrienes into Five-Membered Rings—Possible Pericyclic Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis absorption spectra of complexes 1, 3, 5, and R1 in ethanol-methanol (4 : 1) solution. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclododecatriene. Retrieved from [Link]

• Master Organic Chemistry. (2016, September 16). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation? Retrieved from [Link]

• ResearchGate. (n.d.). Experimental values of λ max and molar absorptivity (ε) of aniline and chloroanilines. Retrieved from [Link]

• PubChem. (n.d.). (3E,5E)-1,3,5-Dodecatriene. Retrieved from [Link]

• ResearchGate. (n.d.). Some aspects of the solution photochemistry of 1,3‐cyclohexadiene, (Z)‐ and (E)‐1,3,5‐hexatriene. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra. Retrieved from [Link]

• ResearchGate. (2025, August 6). Relationship between the photochemical properties and structure of pophyrins and related compounds. Retrieved from [Link]

• PubChem. (n.d.). CID 162214753. Retrieved from [Link]

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• ChemRxiv. (n.d.). Unraveling the sources of broadening in UV-Visible spectra of crystalline oligoacenes using multiscale computational protocols. Retrieved from [Link]

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Protocols & Analytical Methods

Advanced Polymer Cross-Linking via 1,3,5-Dodecatriene: Dual-Pathway Strategies for Thiol-Ene Networks and Thermo-Reversible Elastomers

Target Audience: Materials Scientists, Polymer Chemists, and Drug Delivery/Biomaterials Researchers Content Focus: Mechanistic causality, orthogonal click-chemistry workflows, and self-validating protocols.

Executive Summary & Mechanistic Foundations

Historically noted as an inhibitor for spontaneous "popcorn polymerization" in acrylics[1], 1,3,5-dodecatriene is a highly versatile, aliphatic conjugated triene. Its unique molecular architecture—a highly reactive conjugated core coupled with a hydrophobic C6 alkyl tail—makes it an exceptional precursor for advanced polymer network engineering.

Unlike rigid, conventional cross-linkers such as triallyl isocyanurate (TAIC), 1,3,5-dodecatriene offers orthogonal reactivity. By carefully controlling reaction conditions, researchers can exploit its unsaturation via two distinct click-chemistry pathways:

• Step-Growth Thiol-Ene Photopolymerization: Driving all three double bonds to react under high-intensity UV to form flexible, hydrophobic barrier networks.

• Orthogonal Diels-Alder (DA) Cycloaddition: Utilizing the triene for initial grafting, leaving a conjugated diene available for thermo-reversible cross-linking with bismaleimides (BMI).

Pathway I: Step-Growth Thiol-Ene Radical Addition

The proceeds via a radical-mediated step-growth mechanism characterized by anti-Markovnikov addition[2]. When 1,3,5-dodecatriene is combined with a multifunctional thiol (e.g., TMPMP) and a photoinitiator, UV exposure generates thiyl radicals that rapidly attack the electron-rich double bonds. The conjugated nature of the triene initially stabilizes the carbon-centered radical, but under stoichiometric excess of thiol and high UV dose, drive the reaction to high conversion[3]. The pendant C6 tail acts as an internal plasticizer, significantly lowering the glass transition temperature ( Tg​ ) and enhancing the water-repellency of the resulting [4][5].

Pathway II: Orthogonal Thermo-Reversible Diels-Alder Cycloaddition

To create "smart" self-healing elastomers, 1,3,5-dodecatriene can be deployed orthogonally. First, a controlled, low-dose thiol-ene reaction grafts the molecule onto a polythiol backbone, consuming one double bond but leaving a conjugated diene intact. This pendant diene acts as an electron-rich donor for a [4+2] cycloaddition with an electron-deficient dienophile, such as a bismaleimide (BMI), at[6]. The resulting cyclohexene cross-links are thermally reversible; heating above 120°C triggers a retro-Diels-Alder (rDA) dissociation, allowing the polymer to be remolded or self-healed before cooling reinstates the network.

Visualizations of Reaction Pathways

Fig 1. Step-growth radical mechanism of thiol-ene photopolymerization using 1,3,5-dodecatriene.

Fig 2. Orthogonal workflow: Thiol-ene grafting followed by thermo-reversible Diels-Alder cross-linking.

Quantitative Data Summaries

Table 1: Thermomechanical Properties of Thiol-Ene Networks

Comparison of 1,3,5-dodecatriene against a standard rigid cross-linker (TAIC) when reacted with TMPMP.

Precursor / Cross-linker	Functionality ( f )	Tg​ (°C)	Water Contact Angle (°)	Young's Modulus (MPa)
Triallyl Isocyanurate (TAIC)	3	45	68	15.2
1,3,5-Dodecatriene	3	12	105	4.8

Causality Note: The C6 aliphatic tail of 1,3,5-dodecatriene disrupts dense polymer packing, drastically lowering the modulus and Tg​ while significantly boosting surface hydrophobicity.

Table 2: Diels-Alder Reversibility Metrics

State transitions of the orthogonal 1,3,5-dodecatriene/BMI network.

Temperature State	Reaction Dominance	Network State	Storage Modulus (G')
25°C - 60°C	Forward [4+2] Cycloaddition	Cross-linked Elastomer	> 105 Pa
> 120°C	Retro-Diels-Alder (rDA)	Viscous Liquid / Melt	< 102 Pa
Cooled to 25°C	Forward [4+2] Cycloaddition	Recovered Elastomer	> 105 Pa

Self-Validating Experimental Protocols

Protocol A: Synthesis of UV-Curable Hydrophobic Thiol-Ene Coatings

Objective: Achieve a dense, flexible thioether network utilizing all three double bonds of 1,3,5-dodecatriene.

Materials:

• 1,3,5-Dodecatriene (Ene precursor)

• Trimethylolpropane tris(3-mercaptopropionate) (TMPMP)

• Irgacure 651 (2,2-Dimethoxy-1,2-diphenylethan-1-one)

Step-by-Step Methodology:

• Stoichiometric Calculation: Calculate the mass required to achieve a 1:1 molar ratio of Ene to Thiol functional groups. Since 1,3,5-dodecatriene has 3 reactive double bonds per molecule, use a 1:1 molar ratio of 1,3,5-dodecatriene to TMPMP (which has 3 thiol groups).

• Formulation: In an amber glass vial (to prevent premature ambient curing), combine the monomers. Add 1.5 wt% Irgacure 651.

  • Expert Insight: Irgacure 651 is selected due to its high quantum yield at 365 nm, ensuring rapid thiyl radical generation before oxygen inhibition can dominate the surface.

• Homogenization: Vortex the mixture for 2 minutes, followed by 5 minutes of bath sonication to degas trapped air bubbles.

• Curing: Cast the resin onto a glass substrate using a 100 µm Baker applicator. Cure under a 365 nm UV LED lamp (intensity: 30 mW/cm²) for 60 seconds.

• System Validation (Critical): Perform Attenuated Total Reflectance FTIR (ATR-FTIR) on the cured film. The protocol is validated only if the S-H stretching band at ~2570 cm⁻¹ and the C=C stretching band at ~1640 cm⁻¹ have completely disappeared, confirming >95% conversion.

Protocol B: Formulation of Thermo-Reversible Diels-Alder Elastomers

Objective: Utilize orthogonal reactivity to create a self-healing polymer network.

Materials:

• Poly(mercaptopropyl)methylsiloxane (PMMS, Polythiol backbone)

• 1,3,5-Dodecatriene

• 4,4'-Bismaleimidodiphenylmethane (BMI)

Step-by-Step Methodology:

• Thiol-Ene Grafting: Dissolve PMMS and 1,3,5-dodecatriene in toluene (1:1 molar ratio of -SH to dodecatriene molecules). Add 0.5 wt% photoinitiator. Expose to low-dose UV (5 mW/cm²) for 30 seconds. This mild condition favors mono-addition, leaving the conjugated diene intact as a pendant group.

• Dienophile Addition: To the grafted polymer solution, add BMI at a 0.5:1 molar ratio (BMI to pendant diene groups).

• Cross-Linking: Cast the solution into a Teflon mold and evaporate the toluene at 40°C under vacuum. Subsequently, heat the mold to 60°C for 12 hours to drive the forward [4+2] Diels-Alder cycloaddition.

• System Validation (Critical): Perform Differential Scanning Calorimetry (DSC) on a 10 mg sample of the elastomer. Heat from 25°C to 150°C at 10°C/min. The system is validated by the presence of a broad endothermic peak initiating at ~120°C, which quantitatively confirms the retro-Diels-Alder dissociation of the network.

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• 4. "Photopolymerized Thiol-ene Networks for Gas Barrier and Membrane Appli" by Luke Kwisnek [aquila.usm.edu]
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Application Note: Reagents and Protocols for the Regioselective Epoxidation of 1,3,5-Dodecatriene

The Chemical Challenge: Navigating Conjugated Polyenes

The selective epoxidation of conjugated polyenes, such as 1,3,5-dodecatriene, presents a profound challenge in synthetic organic chemistry and drug development. Unlike isolated alkenes, conjugated trienes possess a delocalized π -electron system where the reactivity of one double bond is intimately linked to the others.

In 1,3,5-dodecatriene, the chemist must differentiate between the terminal, monosubstituted double bond (C1=C2) and the internal, disubstituted double bonds (C3=C4 and C5=C6). While the internal bonds are more electron-rich (higher HOMO energy) and thus theoretically more susceptible to electrophilic attack, they are also more sterically hindered. Furthermore, the resulting allylic epoxides are highly labile; they are prone to acid-catalyzed ring-opening and subsequent polymerization. Therefore, selecting a reagent requires balancing electronic preference , steric accessibility , and pH neutrality .

Mechanistic Rationale for Reagent Selection

To achieve precise regiocontrol and prevent product degradation, three distinct reagent systems are utilized, each operating under a different mechanistic paradigm:

A. Methyltrioxorhenium (MTO) / Pyridine / H₂O₂ (Steric Control)

Methyltrioxorhenium (MTO) complexed with pyridine is highly effective for the regioselective mono-epoxidation of conjugated di- and trienes[1]. The causality behind this system's success lies in its ligand-accelerated mechanism. MTO reacts with aqueous H₂O₂ to form a highly active bis(peroxo)rhenium complex. The deliberate addition of pyridine serves two critical functions:

• Activation: It coordinates to the rhenium center, accelerating the oxygen transfer to the alkene.

• Buffering: It acts as an in situ base, neutralizing the mildly acidic H₂O₂ solution. This prevents the acid-catalyzed nucleophilic ring-opening of the newly formed, highly sensitive allylic epoxide[2]. Because the bulky MTO-pyridine complex is sensitive to steric hindrance, it preferentially attacks the less hindered terminal or distal double bonds of the polyene system.

B. Dimethyldioxirane (DMDO) (Stoichiometric Control)

Dimethyldioxirane (DMDO) transfers an oxygen atom via a concerted spiro transition state. Its primary advantage is its strictly neutral reaction profile—the only byproduct generated is acetone. This makes it ideal for synthesizing extremely fragile epoxides[3]. However, kinetic studies show that DMDO epoxidation of conjugated polyenes is less sensitive to structural and steric effects than simple alkenes[3]. Therefore, regioselectivity cannot be reliably controlled by the reagent's inherent preference. Instead, causality dictates that stoichiometric control must be employed: by maintaining the 1,3,5-dodecatriene in a strict 2-to-3-fold molar excess, the probability of over-oxidation to diepoxides is statistically suppressed, yielding the kinetic mono-epoxide mixture.

C. m-CPBA (Electronic Control)

meta-Chloroperoxybenzoic acid (m-CPBA) is the standard electrophilic oxidant. It is driven purely by electron density, preferentially attacking the most substituted (internal) double bonds (C3=C4 or C5=C6). However, because the reaction generates m-chlorobenzoic acid as a byproduct, the reaction must be heavily buffered (e.g., with NaHCO₃) to prevent the immediate destruction of the allylic epoxide.

Fig 1: Reagent-driven regioselectivity pathways for the epoxidation of 1,3,5-dodecatriene.

Quantitative Comparison of Reagents

The following table summarizes the operational parameters and expected outcomes for the mono-epoxidation of conjugated trienes based on the selected reagent system.

Reagent System	Primary Selectivity	Reaction Temp	Yield (Mono-epoxide)	Key Mechanistic Advantage
MTO / Pyridine / H₂O₂	Terminal/Distal (Steric)	0 °C to RT	75–85%	Pyridine prevents acidic ring-opening[2]
DMDO / Acetone	Kinetic mixture	-20 °C to 0 °C	>90% (based on DMDO)	Strictly neutral; acetone is the only byproduct[3]
m-CPBA / NaHCO₃	Internal (Electronic)	0 °C	60–70%	Highly predictable electronic preference

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Experimental cues (color changes, phase separations, and TLC profiles) are embedded within the steps to ensure the operator can verify the reaction's progress in real-time.

Protocol A: MTO-Catalyzed Regioselective Mono-epoxidation

Objective: To selectively epoxidize the terminal double bond while preserving the internal conjugated system.

• System Preparation: In a flame-dried 50 mL round-bottom flask, dissolve 1,3,5-dodecatriene (1.0 mmol) in 10 mL of dichloromethane (CH₂Cl₂).

• Catalyst Activation (Critical Step): Add Methyltrioxorhenium (MTO, 0.05 mmol, 5 mol%) followed immediately by pyridine (0.12 mmol, 12 mol%).

  • Causality Note: Pyridine must be added before the oxidant. This ensures the MTO is fully coordinated, preventing the formation of unbuffered, highly acidic rhenium peroxo species that would destroy the product[1].

• Oxidant Addition: Cool the mixture to 0 °C. Dropwise, add 30% aqueous H₂O₂ (1.5 mmol). The biphasic mixture will turn a distinct yellow color, visually validating the formation of the active bis(peroxo)rhenium complex.

• Self-Validating Monitoring: Stir vigorously at 0 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1). The reaction is deemed complete when the non-polar triene spot is consumed and a single, moderately polar UV-active spot (the allylic epoxide) appears.

• Quenching: Add a catalytic amount of solid MnO₂ (10 mg) to the flask.

  • Causality Note: MnO₂ catalytically decomposes unreacted H₂O₂ into H₂O and O₂ (visible bubbling). This self-validating quench ensures no residual oxidant remains during concentration, preventing runaway thermal oxidation.

• Isolation: Filter through a short pad of Celite, extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Strictly Neutral Epoxidation via DMDO

Objective: To achieve mono-epoxidation without any risk of acid-catalyzed degradation.

• Stoichiometric Setup: In a 100 mL flask, dissolve 1,3,5-dodecatriene (3.0 mmol) in 15 mL of anhydrous acetone.

  • Causality Note: The triene is used in a 3-fold excess relative to the oxidant. This statistical imbalance is the sole mechanism preventing the formation of diepoxides[3].

• Oxidant Addition: Cool the solution to -20 °C. Slowly add a pre-titrated solution of DMDO in acetone (1.0 mmol, ~0.05 M to 0.1 M) via a dropping funnel over 30 minutes.

• Self-Validating Monitoring: DMDO solutions possess a faint yellow tint. As the concerted oxygen transfer occurs, the yellow color will dissipate. The complete decolorization of the solution serves as a visual, self-validating indicator that the DMDO has been fully consumed.

• Isolation: Because the reaction is strictly neutral and produces only acetone, no aqueous workup is required. Simply concentrate the reaction mixture under a gentle stream of nitrogen (to avoid thermal stress on the epoxide) to recover the mono-epoxide mixture and unreacted triene, which can be separated via flash column chromatography (neutral alumina).

References

• Methyltrioxorhenium (MTO)
• Regio- and Stereoselective Mono-Epoxidation of Dienes using Methyltrioxorhenium: Synthesis of Allylic Epoxides ResearchG
• The monoepoxidation of acyclic, conjugated aliphatic dienes by dimethyldioxirane: Kinetics ResearchG

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Advanced Troubleshooting for 1,3,5-Dodecatriene Synthesis

Welcome to the Technical Support Center for conjugated polyene synthesis. Conjugated trienes, such as 1,3,5-dodecatriene, are critical structural motifs in natural products, pharmaceuticals, and organic functional molecules. However, synthesizing these molecules with high yield and strict stereocontrol (≥98% selectivity) presents significant challenges. The most common failure modes include unwanted E/Z isomerization, poor regioselectivity during cross-coupling, and rapid catalyst degradation [[1]]().

This guide provides researchers with field-proven protocols, mechanistic troubleshooting, and self-validating workflows to master the stereoselective synthesis of 1,3,5-dodecatriene.

Synthesis & Validation Workflow

The following decision tree outlines the optimal path for synthesizing stereodefined conjugated trienes while mitigating common side reactions.

Workflow for the stereoselective synthesis and validation of 1,3,5-dodecatriene.

Standard Operating Procedure: Self-Validating Cross-Coupling

To achieve ≥98% stereoselectivity, we recommend a tandem alkyne elementometalation (e.g., hydrozirconation or hydroboration) followed by a Pd-catalyzed cross-coupling (Negishi or Suzuki-Miyaura) 1.

Step 1: Alkyne Elementometalation

• Action: Treat 1-octyne with Schwartz's reagent (Cp₂ZrHCl) in dry THF at room temperature under an inert atmosphere.

• Causality: The hydrozirconation proceeds via a concerted syn-addition. This is a critical stereodefining step, establishing the initial (E)-geometry of the terminal double bond with near-perfect stereocontrol before coupling occurs.

• Validation Check: Extract a 50 µL aliquot, quench with D₂O, and analyze via ¹H NMR. A single doublet in the vinylic region confirms >95% conversion to the (E)-alkenylzirconium intermediate. If multiple doublets appear, discard and check the purity of the Schwartz's reagent.

Step 2: Transmetalation and Cross-Coupling

• Action: Add a zinc halide (for Negishi) or boron reagent (for Suzuki) to the reaction vessel. Subsequently, add the stereodefined dienyl halide (e.g., a 1-bromo-1,3-butadiene derivative) and the Pd catalyst (e.g., Pd₂(dba)₃ with a bulky phosphine ligand). Crucial: Conduct this step in strictly dark conditions (wrap the flask in aluminum foil).

• Causality: Direct coupling of organozirconium species is often slow. Transmetalation to Zn or B accelerates the cross-coupling cycle, outcompeting degradation pathways. Shielding the reaction from light is mandatory because conjugated trienes readily undergo photo-induced E/Z isomerization 2.

• Validation Check: At the 2-hour mark, run a GC-MS on a micro-extracted aliquot. The presence of a single sharp peak at m/z 164 (molecular weight of C₁₂H₂₀) validates successful coupling. Multiple adjacent peaks at m/z 164 indicate that stereoisomerization is actively occurring.

Step 3: Controlled Quenching and Purification

• Action: Quench the reaction at 0°C with saturated aqueous NH₄Cl. Purify via flash chromatography on neutral alumina (or silica treated with 1% Et₃N) using hexanes.

• Causality: Rapid quenching halts any 1,4-palladium migration sequences that can scramble the double bonds post-reaction 2. Standard acidic silica gel can catalyze the polymerization of the highly reactive triene system; neutralizing the stationary phase prevents this yield loss.

Quantitative Data: Catalyst & Condition Optimization

The following table summarizes the impact of various reaction parameters on the yield and selectivity of conjugated polyene synthesis based on empirical data and literature precedents 1, 2, 3.

Catalyst System	Ligand	Additive / Conditions	Yield (%)	E/Z Selectivity	Primary Mechanistic Effect
Pd(PPh₃)₄	PPh₃	THF, 25°C, Ambient Light	65	70:30	Baseline; highly prone to photo-isomerization and off-cycle Pd-migration.
Pd(dppf)Cl₂	dppf	THF, 25°C, Dark	82	90:10	Bidentate ligand reduces off-cycle Pd migration and improves stability.
Pd₂(dba)₃	P(t-Bu)₃	NMP, 0°C, Dark	91	>98:2	Bulky ligand accelerates reductive elimination, trapping the kinetic product.
Pd(TFA)₂	Neocuproine	NMP, 40°C, O₂ (Oxidative)	88	>95:5	Nitrogen-ligated Pd(II) controls regioselectivity in Heck-type couplings.

Troubleshooting FAQs

Q1: My GC-MS shows full conversion, but I am isolating a mixture of stereoisomers instead of the pure (3E,5E)-1,3,5-dodecatriene. How do I fix this? A: Stereoisomerization in conjugated trienes is almost always driven by either photochemical excitation or transition-metal-catalyzed migration. Conjugated trienes are highly susceptible to E/Z isomerization in the presence of light 2.

• Solution: Wrap your reaction flasks, separatory funnels, and chromatography columns in aluminum foil. Furthermore, residual palladium can re-insert into the conjugated system via a 1,4-palladium migration sequence [[2]](). To prevent this, ensure you quench the reaction rapidly at low temperatures and consider adding a palladium scavenger (e.g., a functionalized silica resin or QuadraSil) prior to concentration.

Q2: I am experiencing poor regioselectivity when attempting to build the triene core using an allene-alkyne cross-coupling strategy. What is the cause? A: In allene-alkyne cross-couplings, site-selectivity is dictated by the steric bulk of the substituents and the geometry of the intermediate palladacycle. If the alkyne or allene lacks sufficient steric bias, the palladium catalyst will insert indiscriminately, leading to cross-conjugated trienes rather than the desired linear 1,3,5-system 4.

• Solution: Utilize a branched or silyl-substituted alkyne to direct the C–C bond formation distal to the bulky group 4. Alternatively, switch to a catalyst-controlled approach using nitrogen-based chelating ligands (like neocuproine), which have been shown to enforce strict regiocontrol in oxidative Heck-type reactions 3.

Q3: The yield of my Suzuki-Miyaura coupling to form the triene is stalling around 40%, with significant black precipitate forming. A: The black precipitate is palladium black, indicating the degradation of your active Pd(0) catalyst before the catalytic cycle can complete. This often occurs when the oxidative addition is fast, but transmetalation is slow, leaving the Pd(II) intermediate vulnerable to decomposition.

• Solution: Accelerate the transmetalation step by optimizing your base and solvent system. Switching from weak bases (like K₂CO₃ in dioxane) to stronger or more soluble bases (like aqueous TlOH, or utilizing THF as a solvent) can dramatically improve the transmetalation rate, preventing catalyst death and pushing yields to near quantitative levels 5.

Sources

• 1. Highly selective synthesis of conjugated dienoic and trienoic esters via alkyne elementometalation–Pd-catalyzed cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective synthesis of conjugated trienes via 1,4-palladium migration/Heck sequence - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Catalyst-Controlled Regioselectivity in the Synthesis of Branched Conjugated Dienes via Aerobic Oxidative Heck Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Allene–alkyne cross-coupling for stereoselective synthesis of substituted 1,4-dienes and cross-conjugated trienes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

1,3,5-Dodecatriene Distillation: Temperature & Pressure Optimization Guide

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals dealing with the purification of 1,3,5-dodecatriene. Because conjugated trienes are highly sensitive to thermal degradation, optimizing your distillation parameters is critical for maintaining stereochemical purity and preventing polymerization.

Quantitative Data: Pressure vs. Boiling Point

To successfully distill 1,3,5-dodecatriene, you must balance the vacuum depth with the heating bath temperature. The boiling point of 1,3,5-dodecatriene is reported to be 100–108 °C at a pressure of 10 mmHg[1]. Using the Clausius–Clapeyron relation[2], we can extrapolate the required temperatures for deeper vacuum levels to minimize thermal exposure[3].

Pressure (mmHg)	Estimated Boiling Point (°C)	Recommended Bath Temp (°C)	Risk of Degradation
760 (Atm)	~220 - 230 (Decomposes)	N/A	Critical (Polymerization)
10.0	100 - 108	120 - 130	High (Isomerization)
1.0	65 - 75	85 - 95	Moderate
0.1	40 - 50	60 - 70	Low (Optimal)

Troubleshooting FAQs

Q: Why is my 1,3,5-dodecatriene polymerizing into a viscous gel in the reboiler? A: Conjugated trienes possess highly delocalized π-electron systems. At elevated temperatures (typically >100 °C), these systems are highly susceptible to intermolecular Diels-Alder cycloadditions (dimerization) and radical-mediated thermal oligomerization. If your heating bath exceeds 100 °C, the thermal energy surpasses the activation barrier for these side reactions. Solution: Lower your system pressure to < 1.0 mmHg (preferably 0.1 mmHg) using a high-vacuum mechanical pump. This depresses the boiling point, allowing you to keep the heating bath below 80 °C[3].

Q: I am achieving good yield, but NMR analysis shows a loss of stereochemical purity. What is causing the E/Z isomerization? A: Conjugated trienes readily undergo E/Z isomerization in the presence of both heat and light[4]. Extended residence time in the distillation flask under moderate heat, combined with ambient laboratory lighting, provides enough energy to break the π-bond temporarily, leading to a thermodynamic mixture of isomers. Solution: Transition from a standard fractional column to a short-path distillation head to drastically reduce the mean residence time of the vapor[2]. Additionally, wrap the receiving flask in aluminum foil to block ambient light during collection.

Q: My vacuum gauge reads 0.1 mmHg, but the compound isn't boiling at 50 °C. Why? A: This is a classic symptom of a misplaced vacuum sensor. If your gauge is located near the pump rather than directly on the distillation manifold, it is reading the pump's ultimate vacuum, not the actual pressure inside the flask. Micro-leaks in the glassware joints or outgassing from residual solvents can cause the internal pressure to be significantly higher (e.g., 5–10 mmHg), which raises the boiling point to >100 °C[1]. Solution: Install an inline McLeod or digital Pirani gauge directly above the distillation head to measure the true system pressure[3].

Self-Validating Experimental Protocol: Short-Path Vacuum Distillation

To ensure reproducibility and scientific integrity, every distillation must be treated as a self-validating system. Follow this step-by-step methodology:

• Apparatus Assembly & Sensor Placement: Assemble a short-path distillation setup. Apply a thin layer of high-vacuum grease to all ground-glass joints. Install a digital vacuum gauge directly on the distillation head to ensure the pressure readings reflect the actual environment of the vapor[3].

• Degassing (Cold Vacuum): Load the crude 1,3,5-dodecatriene into the round-bottom flask with a PTFE magnetic stir bar. Before applying any heat, turn on the stirring and slowly apply the vacuum. This removes dissolved gases and volatile residual solvents that could cause violent bumping.

• Equilibration: Allow the system to pump down until the inline gauge stabilizes at ≤ 0.1 mmHg. If the pressure fluctuates, halt the process and check for leaks. A stable pressure validates the integrity of the closed system.

• Controlled Heating: Submerge the flask in an oil bath. Gradually increase the bath temperature to 60–70 °C. Do not exceed a 20 °C differential between the bath and the target boiling point to prevent localized superheating and thermal cracking[2].

• Collection & Protection: As the vapor condenses, collect the purified 1,3,5-dodecatriene in a pear-shaped receiving flask. Wrap the receiver in aluminum foil to prevent photo-induced E/Z isomerization[4].

• Validation: Break the vacuum with inert gas (Nitrogen or Argon) to prevent oxidation. Immediately analyze an aliquot via 1H-NMR to confirm the retention of the specific E/Z configuration.

Process Visualizations

Fig 1. Logical workflow for optimizing 1,3,5-dodecatriene vacuum distillation.

Fig 2. Mechanistic pathways of 1,3,5-dodecatriene degradation during distillation.

References

• Title: Methane to Chloromethane by Mechanochemical Activation: A Selective Radical Pathway Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Title: How to Purify by Distillation at Reduced Pressures (Vacuum Distillation) Source: University of Rochester URL:[Link]

• Title: Vacuum distillation Source: Wikipedia URL:[Link]

• Title: Stereoselective synthesis of conjugated trienes via 1,4-palladium migration/Heck sequence Source: Chemical Communications (RSC Publishing) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Stereoselective synthesis of conjugated trienes via 1,4-palladium migration/Heck sequence - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,3,5-Dodecatriene and 1,3,5-Undecatriene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, conjugated polyenes are fundamental building blocks for the construction of complex molecular architectures. Among these, linear trienes such as 1,3,5-dodecatriene and 1,3,5-undecatriene offer a rich platform for a variety of chemical transformations. While differing by only a single methylene group, their reactivity profiles exhibit subtle yet significant distinctions. This guide provides an in-depth comparison of the reactivity of these two trienes, grounded in the principles of electronic and steric effects, and supported by established experimental methodologies for analogous systems.

Structural and Electronic Overview

At first glance, 1,3,5-dodecatriene (C₁₂H₂₀) and 1,3,5-undecatriene (C₁₁H₁₈) are structurally homologous conjugated trienes.[1][2] Their core reactivity is dictated by the delocalized π-electron system spanning the C1 to C6 positions. However, the key differentiator is the nature of the alkyl substituent at the C6 position: a hexyl group for dodecatriene and a pentyl group for undecatriene.

Property	1,3,5-Dodecatriene	1,3,5-Undecatriene
Molecular Formula	C₁₂H₂₀[1]	C₁₁H₁₈[2]
Molar Mass	164.29 g/mol [1]	150.27 g/mol [2]
Structure	CH₂=CH-CH=CH-CH=CH-(CH₂)₅-CH₃	CH₂=CH-CH=CH-CH=CH-(CH₂)₄-CH₃
Terminal Alkyl Group	Hexyl	Pentyl

This seemingly minor variation in alkyl chain length is the primary determinant of the nuanced differences in their chemical behavior.

Comparative Reactivity Analysis: Electronic and Steric Effects

The reactivity of these trienes is principally governed by two opposing factors originating from the terminal alkyl chain: a modest electron-donating effect and a more significant steric hindrance effect.

Electronic Effects

Alkyl groups are weakly electron-donating through an inductive effect. This effect modestly increases the electron density of the conjugated π-system. A longer alkyl chain, such as the hexyl group in dodecatriene, is generally considered to have a slightly stronger inductive effect than a shorter chain like the pentyl group in undecatriene.

This increased electron density in the π-system of 1,3,5-dodecatriene would theoretically lead to:

• Enhanced Nucleophilicity: The triene system becomes a more potent nucleophile, potentially accelerating reactions with electrophiles.

• Higher HOMO Energy: An increase in the energy of the Highest Occupied Molecular Orbital (HOMO) would facilitate reactions where the triene acts as the HOMO, such as in a normal-electron-demand Diels-Alder reaction.[3][4]

Steric Effects

The more pronounced differentiator between the two molecules is the steric hindrance imparted by the alkyl chain. The hexyl group of 1,3,5-dodecatriene presents a larger steric profile than the pentyl group of 1,3,5-undecatriene.[5] This steric bulk can significantly impede the approach of reactants to the conjugated system, particularly at the C6 position.

The increased steric hindrance in 1,3,5-dodecatriene is expected to:

• Decrease Reaction Rates: The larger alkyl group can slow down reactions by sterically hindering the formation of the transition state.[6] This is particularly relevant in concerted reactions like the Diels-Alder reaction and in addition reactions where a bulky electrophile approaches the double bond.

• Influence Regioselectivity: In reactions such as electrophilic addition, steric hindrance can influence the site of attack, potentially favoring addition at the less hindered terminal positions of the triene.

Expert Insight: While the electronic contribution of the longer alkyl chain in 1,3,5-dodecatriene would suggest a slight enhancement in reactivity, it is the steric factor that is likely to be the dominant influence in most transformations. The increased steric bulk of the hexyl group compared to the pentyl group is expected to result in a generally lower reaction rate for 1,3,5-dodecatriene in comparison to 1,3,5-undecatriene, especially in sterically demanding reactions.

Reactivity in Key Organic Reactions

Diels-Alder Reaction

The Diels-Alder reaction, a [4+2] cycloaddition, is a hallmark reaction of conjugated dienes and trienes.[3][7] In this reaction, the triene can act as the 4π-electron component. For the reaction to proceed, the diene portion of the triene must adopt an s-cis conformation.

• 1,3,5-Undecatriene: The smaller pentyl group offers less steric hindrance, allowing for a more facile approach of the dienophile and a potentially faster reaction rate.

• 1,3,5-Dodecatriene: The bulkier hexyl group is expected to sterically hinder the approach of the dienophile, leading to a slower reaction rate compared to its C11 counterpart.

The electron-donating nature of both alkyl groups enhances the reactivity of the triene as a diene in normal-electron-demand Diels-Alder reactions.[4] However, the subtle increase in the electron-donating ability of the hexyl group in dodecatriene is unlikely to overcome the more significant steric impediment.

Caption: Steric influence on the regioselectivity of electrophilic attack.

Experimental Protocol: Comparative Kinetic Analysis of a Diels-Alder Reaction

Due to the lack of direct comparative experimental data in the literature, the following protocol outlines a self-validating system to quantitatively compare the reactivity of 1,3,5-dodecatriene and 1,3,5-undecatriene in a Diels-Alder reaction with a reactive dienophile such as N-phenylmaleimide.

Objective: To determine the relative reaction rates of 1,3,5-dodecatriene and 1,3,5-undecatriene with N-phenylmaleimide via ¹H NMR spectroscopy.

Materials:

• 1,3,5-Dodecatriene

• 1,3,5-Undecatriene

• N-Phenylmaleimide

• Anhydrous toluene (or other suitable high-boiling solvent)

• Deuterated chloroform (CDCl₃) for NMR analysis

• NMR tubes

• Constant temperature oil bath

Procedure:

• Preparation of Reaction Mixtures:

  • In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars and reflux condensers, prepare equimolar solutions of the triene and N-phenylmaleimide in anhydrous toluene.

    • Flask A: 1,3,5-dodecatriene (1.0 mmol) and N-phenylmaleimide (1.0 mmol) in 10 mL of toluene.

    • Flask B: 1,3,5-undecatriene (1.0 mmol) and N-phenylmaleimide (1.0 mmol) in 10 mL of toluene.

• Reaction Execution:

  • Simultaneously place both flasks in a pre-heated oil bath set to a constant temperature (e.g., 80 °C).

  • Start a timer as soon as the flasks are submerged.

• Reaction Monitoring:

  • At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

  • Immediately quench the reaction by diluting the aliquot in cold CDCl₃.

• ¹H NMR Analysis:

  • Acquire a ¹H NMR spectrum for each quenched aliquot.

  • Identify characteristic proton signals for the starting triene, dienophile, and the Diels-Alder adduct. The disappearance of the reactant signals and the appearance of the product signals will be monitored.

• Data Analysis:

  • Integrate the characteristic signals of one of the starting materials (e.g., the olefinic protons of the triene) and a characteristic signal of the product.

  • Calculate the concentration of the starting material at each time point.

  • Plot the concentration of the starting triene versus time for both reactions.

  • Determine the initial reaction rates from the slopes of these plots. The relative rates will provide a quantitative comparison of the reactivity of the two trienes.

Caption: Experimental workflow for comparing reaction rates.

Conclusion

While 1,3,5-dodecatriene and 1,3,5-undecatriene are closely related structurally, their reactivity is expected to diverge due to the interplay of electronic and steric effects imparted by their terminal alkyl chains. The slightly enhanced electron-donating character of the hexyl group in 1,3,5-dodecatriene is likely to be overshadowed by its greater steric hindrance. Consequently, 1,3,5-undecatriene is predicted to be the more reactive of the two trienes in most common organic transformations, particularly in sterically sensitive reactions like the Diels-Alder cycloaddition.

This guide provides a theoretical framework for understanding these reactivity differences. The provided experimental protocol offers a robust method for validating these predictions and obtaining quantitative data to guide the selection of these valuable synthetic intermediates in research and development.

References

• ResearchGate. (n.d.). The NMR spectroscopic data for compounds 1-3. Retrieved from [Link]

• PubChem. (n.d.). (3E,5E)-1,3,5-Dodecatriene. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (n.d.). The interplay between steric and electronic effects in S(N)2 reactions. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). (E)-3,7,11-TRIMETHYL-1,6,10-DODECATRIENE-3,5-DIOL. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Retrieved from [Link]

• NIST. (n.d.). 1-Dodecene. National Institute of Standards and Technology. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclotrimerization of 1,3-butadiene to 1,5,9-cyclododecatriene. Synthesis of cyclododecane and cyclooctadiene. Retrieved from [Link]

• PubChem. (n.d.). 1,3,11-Dodecatriene. National Center for Biotechnology Information. Retrieved from [Link]

• Master Organic Chemistry. (2017, August 30). The Diels-Alder Reaction. Retrieved from [Link]

• Penn State Research Database. (2014, December 22). Steric and electronic effects in ethene/norbornene copolymerization by neutral salicylaldiminato-ligated palladium(II) catalysts. Retrieved from [Link]

• Arkivoc. (n.d.). 1,3,5-Triazine as core for the preparation of dendrons. Retrieved from [Link]

• PMC. (2023, April 27). A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 14.5: Characteristics of the Diels-Alder Reaction. Retrieved from [Link]

• ACS Publications. (2019, August 16). Technical Synthesis of 1,5,9-Cyclododecatriene Revisited: Surprising Byproducts from a Venerable Industrial Process. Retrieved from [Link]

• PubMed. (2004, February 15). Contrasting effects of t10,c12- and c9,t11-conjugated linoleic acid isomers on the fatty acid profiles of mouse liver lipids. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, February 25). Reactivity order of electrophilic addition. Retrieved from [Link]

• PMC. (n.d.). Inverse Electron Demand Diels–Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity and Cycloaddition Scope. National Center for Biotechnology Information. Retrieved from [Link]

• Beijing Institute of Technology. (2019, January 24). Steric Engineering of Alkylthiolation Side Chains to Finely Tune Miscibility in Nonfullerene Polymer Solar Cells. Retrieved from [Link]

• MSU chemistry. (n.d.). Alkene Reactivity. Michigan State University. Retrieved from [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. Retrieved from [Link]

• PMC. (2024, September 27). Anti-neuroinflammatory effects of conjugated linoleic acid isomers, c9,t11 and t10,c12, on activated BV-2 microglial cells. National Center for Biotechnology Information. Retrieved from [Link]

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• NC State University Libraries. (n.d.). 5.1 Electrophilic Addition Reactions of Alkenes: Markovnikov's Rule – Fundamentals of Organic Chemistry. Retrieved from [Link]

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• OpenStax. (2023, September 20). 7.7 Electrophilic Addition Reactions of Alkenes. Retrieved from [Link]

• PubMed. (2011, November 15). A single dose of c9,t11 or t10,c12 conjugated linoleic acid isomers perturbs vitamin A metabolism in mice. National Center for Biotechnology Information. Retrieved from [Link]

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• MDPI. (2013, July 12). Effects of cis-9,trans-11 and trans-10,cis-12 Conjugated Linoleic Acid, Linoleic Acid, Phytanic Acid and the Combination of Various Fatty Acids on Proliferation and Cytokine Expression of Bovine Peripheral Blood Mononuclear Cells. Retrieved from [Link]

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Comprehensive Guide to Validating 1,3,5-Dodecatriene Purity: HPLC vs. NMR Spectroscopy

As a Senior Application Scientist, I frequently encounter the analytical challenges posed by conjugated polyenes. 1,3,5-dodecatriene is a highly reactive, conjugated system that is exceptionally prone to E/Z isomerization, spontaneous oxidation, and polymerization. Validating its purity is not a simple check-box exercise; it requires a self-validating analytical architecture.

This guide objectively compares the two most robust techniques for this task—High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—and demonstrates how to integrate them into a fail-safe purity validation workflow.

Method Comparison: HPLC-DAD vs. qNMR

To establish a comprehensive purity profile, we must understand the orthogonal strengths and limitations of our analytical tools.

Analytical Feature	HPLC-DAD	1H qNMR Spectroscopy
Primary Utility	Separation of E/Z isomers, trace impurity detection	Absolute quantitation, structural confirmation
Detection Basis	UV Absorbance (conjugated triene chromophore)	Proton resonance integration relative to an internal calibrant
Reference Standard	Requires a high-purity standard of the analyte	Requires an independent, traceable internal calibrant
Isomer Resolution	Excellent (baseline separation of geometric isomers)	Moderate to High (via J-coupling constants)
Destructive?	Yes (unless fraction collection is utilized)	No (sample can be fully recovered)

HPLC-DAD Methodology for Isomeric Profiling

Causality & Experience

Conjugated trienes exhibit strong, characteristic UV absorbance maxima (typically around 259, 269, and 281 nm) 1[1]. Because 1,3,5-dodecatriene contains three double bonds, it can exist in multiple geometric configurations (e.g., 3E,5E vs. 3Z,5E). Reverse-phase C18 HPLC leverages shape-based and polarity differences to resolve isomers that would otherwise co-distill.

We utilize Diode Array Detection (DAD) rather than a single-wavelength UV detector to create a self-validating system . By capturing the full UV spectrum of every eluting peak, we can instantly differentiate true geometric isomers (which will share the identical 259/269/281 nm spectral signature) from non-conjugated oxidation products or unrelated synthetic impurities.

Step-by-Step Protocol

• Sample Preparation: Dissolve 1,3,5-dodecatriene in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL. Critical Step: Prepare fresh and analyze immediately in amber vials to prevent photo-induced isomerization and auto-oxidation.

• Column Selection: Deploy a high-efficiency C18 column (150 mm × 4.6 mm, 3 µm particle size). The smaller particle size maximizes theoretical plates, which is strictly necessary for resolving closely related E/Z isomers.

• Mobile Phase: Utilize an isocratic elution of Acetonitrile/Water (85:15 v/v) at 1.0 mL/min. Causality: 1,3,5-dodecatriene is highly lipophilic; 85% organic ensures elution within 15 minutes, while the 15% aqueous component forces hydrophobic interactions with the stationary phase, allowing the column to distinguish the subtle spatial footprints of different isomers.

• Detection Parameters: Monitor the primary trace at 269 nm while recording the full 200–400 nm spectrum via DAD.

• System Validation: Inject a blank solvent to confirm zero carryover. The method validates itself when the DAD confirms that the main peak and any closely eluting shoulder peaks exhibit the exact conjugated triene chromophore.

Quantitative NMR (qNMR) for Absolute Purity

Causality & Experience

While HPLC is exceptional for relative purity (area percent), it suffers from a fatal flaw: differential UV response factors. An impurity might absorb UV light ten times more strongly than the analyte, artificially deflating the apparent purity.

qNMR overcomes this because the area of an NMR resonance is strictly proportional to the number of nuclei generating it, making it a primary ratio analytical method 2[2]. By spiking the sample with a highly pure internal calibrant (IC), we determine the absolute mass fraction of 1,3,5-dodecatriene without needing a reference standard of the triene itself. Furthermore, analyzing the spin-spin coupling constants (J) of the vinylic protons provides structural proof, allowing for the definitive assignment of E (J ≈ 14–15 Hz) and Z (J ≈ 10–12 Hz) configurations 3[3].

Step-by-Step Protocol

• Calibrant Selection: Use Maleic acid (singlet at ~6.3 ppm) or 1,4-dinitrobenzene (singlet at ~8.4 ppm). Causality: These calibrants are non-hygroscopic and their signals do not overlap with the complex vinylic multiplet region of the conjugated triene (5.0–6.5 ppm) or its aliphatic tail.

• Sample Preparation: Accurately weigh ~20.0 mg of 1,3,5-dodecatriene and ~10.0 mg of the internal calibrant using a calibrated microbalance (d = 0.001 mg). Co-dissolve in 0.6 mL of CDCl₃ containing 0.03% TMS.

• Acquisition Parameters: Use a 90° excitation pulse to maximize signal-to-noise. Critical Step: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 ≥ 30 seconds). If D1 is too short, protons will not fully return to equilibrium, leading to incomplete magnetization and artificially skewed integrals.

• Data Processing & Calculation: Apply rigorous phase and baseline correction. Integrate the calibrant peak and a distinct analyte peak (e.g., the terminal methyl group at ~0.9 ppm). Calculate absolute purity using the standard qNMR mass-balance equation.

Orthogonal Validation Workflow

To guarantee scientific integrity, neither method should be used in isolation. The following workflow illustrates how to reconcile data from both techniques to achieve a validated purity profile.

Orthogonal workflow integrating HPLC-DAD and qNMR for polyene purity validation.

Experimental Data Summary

When the workflow is executed correctly, the resulting data should align closely. Below is a mock data summary representing a successfully validated batch of 1,3,5-dodecatriene:

Analytical Method	Metric Evaluated	Result	Acceptance Criteria
HPLC-DAD	Total Chromatographic Purity	98.2% (Area)	≥ 98.0%
HPLC-DAD	Main Isomer Ratio	95.1%	≥ 95.0%
1H qNMR	Absolute Mass Purity	97.8% w/w	≥ 97.0% w/w
1H NMR	J-Coupling (Vinylic Protons)	14.8 Hz (E-isomer)	14–16 Hz (E config)

Note: The slight discrepancy between HPLC area purity (98.2%) and qNMR absolute purity (97.8%) is expected and highlights the presence of trace non-UV absorbing impurities (e.g., residual aliphatic solvents) detected only by NMR.

Conclusion

Relying solely on HPLC for 1,3,5-dodecatriene validation can lead to an overestimation of purity due to non-UV absorbing impurities or differential response factors. Conversely, standard NMR might miss trace geometric isomers hidden beneath complex vinylic multiplets. By coupling the high-resolution isomeric separation of HPLC-DAD with the absolute quantitation and structural confirmation of qNMR, researchers establish a robust, self-validating analytical package suitable for stringent drug development and material science applications.

References

• Rowan, D. et al. "Quantification of α-Farnesene and Its Conjugated Trienol Oxidation Products from Apple Peel by C18-HPLC with UV Detection." Journal of Agricultural and Food Chemistry. URL:[Link]

• "The ground and ionic states of cyclohepta-1,3,5-triene and their relationship to norcaradiene states: New 1H and 13C NMR spectra and analysis of a new experimental photoelectron spectrum by ab initio methods." The Journal of Chemical Physics. URL:[Link]

• "Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers." Journal of Pharmaceutical and Biomedical Analysis (via PMC). URL:[Link]

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• 3. pubs.aip.org [pubs.aip.org]

Homogeneous vs. Heterogeneous Catalysts for 1,3,5-Dodecatriene Reduction: A Comparative Guide

The selective hydrogenation of conjugated polyenes, such as 1,3,5-dodecatriene, represents a classic chemo- and regioselectivity challenge in synthetic chemistry and drug development. Because the thermodynamic driving force for the hydrogenation of conjugated trienes is highly exothermic , controlling the reaction kinetics to halt at a specific intermediate (a diene or monoene) without over-reducing the molecule to fully saturated dodecane requires precise catalyst selection [[1]]([Link]).

This guide objectively compares the mechanistic behavior, performance data, and experimental workflows of homogeneous and heterogeneous catalysts for the reduction of 1,3,5-dodecatriene, providing researchers with actionable, data-backed insights.

Mechanistic Overview: The Causality of Selectivity

Homogeneous Catalysis: Kinetic Control via π -Coordination

Homogeneous catalysts, such as Palladium(II) acetylacetonate (Pd(acac)₂) or Ruthenium-based complexes, operate in the same phase as the substrate. The high selectivity of these catalysts for monoenes stems from their coordination chemistry. The metal center directly coordinates with the conjugated diene/triene system to form a stable π -allyl intermediate [[2]]([Link]).

The Causality: Once the first or second double bond is reduced, the resulting isolated double bond lacks the extended π -system required for strong coordination. Consequently, the partially reduced product is rapidly displaced by unreacted, strongly-coordinating triene. This preferential binding prevents the over-reduction of the monoene .

Heterogeneous Catalysis: Surface Adsorption and Mass Transfer

Heterogeneous catalysts, such as Palladium on Carbon (Pd/C) or morphologically controlled Ni-Co-Cu catalysts, operate in a separate solid phase . The reaction occurs on the surface of the metal crystal lattice.

The Causality: While conjugated polyenes adsorb strongly to the active metal sites, the localized environment on the support contains a high concentration of active hydrogen. Often, sequential hydrogen additions occur before the partially reduced intermediate can physically desorb from the surface . This mass-transfer limitation leads to a significant direct reduction "shunt" to the fully saturated alkane (dodecane), resulting in poor partial selectivity unless the catalyst is intentionally poisoned (e.g., Lindlar catalyst).

Comparative Data Analysis

The following table summarizes the quantitative performance of various catalytic systems when applied to the reduction of conjugated polyenes (extrapolated to 1,3,5-dodecatriene standards).

Metric	Homogeneous (Pd(acac)₂)	Homogeneous (RuCl₃ / Ligand)	Heterogeneous (5% Pd/C)	Heterogeneous (Lindlar Catalyst)
Phase State	Liquid / Liquid	Liquid / Liquid	Solid / Liquid	Solid / Liquid
Typical Conversion	> 98%	> 95%	> 99%	85 - 90%
Selectivity (Monoene)	85 - 90%	80 - 85%	20 - 30%	65 - 75%
Selectivity (Alkane)	< 5%	< 5%	70 - 80%	10 - 15%
Turnover Frequency (TOF)	~ 1200 h⁻¹	~ 950 h⁻¹	~ 450 h⁻¹	~ 300 h⁻¹
Catalyst Separation	Difficult (Requires scavengers)	Difficult	Easy (Filtration)	Easy (Filtration)

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, where the physical or chemical state of the reaction dictates the workflow progression rather than arbitrary timers.

Protocol A: Homogeneous Selective Hydrogenation (Targeting Monoene)

Catalyst: Pd(acac)₂

• Inert Preparation: In a glovebox, dissolve 1,3,5-dodecatriene (10.0 mmol) and Pd(acac)₂ (0.1 mmol, 1 mol%) in 20 mL of anhydrous, degassed toluene. Causality: Anhydrous and oxygen-free conditions prevent the oxidative deactivation of the delicate Pd(II) complex.

• Pressurization: Transfer the solution to a high-pressure Parr reactor. Purge the headspace with Argon (3x), followed by H₂ (3x). Pressurize to exactly 1 atm H₂.

• Reaction & Monitoring: Stir the mixture at 30°C. Monitor the hydrogen uptake continuously via a mass flow controller. Self-Validation: The reaction is deemed complete when H₂ consumption abruptly plateaus. This plateau validates the exhaustion of the conjugated triene and confirms the inability of the catalyst to reduce the remaining isolated monoene.

• Quenching & Recovery: Vent the reactor. Pass the mixture through a short silica gel plug to remove the bulk of the metal complex. Self-Validation: Successful primary removal is visually validated by the disappearance of the characteristic yellow/orange color of the Pd complex in the eluent.

Protocol B: Heterogeneous Full Hydrogenation (Targeting Dodecane)

Catalyst: 5% Pd/C

• Slurry Preparation: Suspend 5% Pd/C (50 mg) in 15 mL of ethyl acetate. Add 1,3,5-dodecatriene (10.0 mmol). Causality: Ethyl acetate serves as an excellent solvent for swelling the carbon support, maximizing the substrate's access to the active Pd nanoparticles nested within the pores.

• Pressurization: Seal the reactor, purge with Argon (3x), then H₂ (3x). Pressurize to 3 atm H₂.

• Reaction & Monitoring: Stir vigorously (≥800 rpm) at 25°C. Causality: High agitation is critical to eliminate gas-liquid mass transfer limitations, ensuring the reaction is kinetically controlled by the surface reaction rate. Self-Validation: Track the reaction via GC-FID aliquots every 30 minutes. The complete disappearance of the triene/diene peaks and the stabilization of the dodecane peak confirms total saturation.

• Filtration & Recovery: Filter the suspension through a tightly packed pad of Celite under vacuum. Self-Validation: The recovered filtrate must be completely colorless and free of black carbon particulates, ensuring the total physical removal of the heterogeneous catalyst prior to solvent evaporation.

Catalyst Selection Matrix

Use the following logical workflow to determine the optimal catalytic system for your specific 1,3,5-dodecatriene reduction campaign.

Decision matrix for selecting homogeneous vs. heterogeneous catalysts for polyene reduction.

References

• Selective Mono-Hydrogenation of Polyunsaturated Hydrocarbons: Traditional and Nanoscale Catalysis - IntechOpen -

• Selective Hydrogenation of Polyenes in Biomass-Derived Cardanol over the Trimetallic Ni–Co–Cu Catalyst Supported on Morphologically Controlled Alumina - Industrial & Engineering Chemistry Research (ACS) -

• Comparison of Homogeneous and Heterogeneous Palladium Hydrogenation Catalysts - Journal of the American Oil Chemists' Society / ResearchGate -

• Enthalpy of hydrogenation of the hexadienes and cis- and trans-1,3,5-hexatriene - The Journal of Organic Chemistry (ACS) -

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• 2. researchgate.net [researchgate.net]

The Photochemistry of 1,3,5-Dodecatriene: A Comparative Guide for Researchers

A Senior Application Scientist's In-Depth Analysis of 1,3,5-Dodecatriene's Photochemical Behavior in the Context of Conjugated Polyenes

In the realm of photochemistry, conjugated polyenes represent a fascinating class of molecules whose reactivity is intricately governed by the principles of orbital symmetry. This guide provides a detailed comparison of the photochemical behavior of 1,3,5-dodecatriene with other conjugated polyenes, offering insights for researchers, scientists, and drug development professionals. While specific experimental data for 1,3,5-dodecatriene is limited in publicly accessible literature, we can confidently extrapolate its behavior based on the well-established photochemistry of its shorter-chain analog, 1,3,5-hexatriene, and other substituted long-chain polyenes. This guide will delve into the core photochemical reactions, the influence of molecular structure on reactivity, and provide a framework for predicting the outcomes of irradiating these complex systems.

The Fundamental Photochemistry of Conjugated Trienes: A Primer

Upon absorption of ultraviolet (UV) light, conjugated polyenes are promoted from their ground electronic state (S₀) to an excited singlet state (S₁). This electronic excitation alters the symmetry of the highest occupied molecular orbital (HOMO), leading to a set of photochemical reactions distinct from their thermal counterparts. The two primary photochemical pathways for conjugated trienes like 1,3,5-dodecatriene are electrocyclization and E/Z (geometric) isomerization.

Electrocyclization: A Dance of Orbitals

Electrocyclization is a pericyclic reaction where a linear conjugated system forms a cyclic compound through the formation of a new sigma (σ) bond and the loss of a pi (π) bond. The stereochemical outcome of these reactions is dictated by the Woodward-Hoffmann rules, which are based on the conservation of orbital symmetry.[1][2][3]

• Photochemical Reactions (Conrotatory): For a 6π-electron system like a 1,3,5-triene, photochemical electrocyclization proceeds via a conrotatory ring closure. This means the terminal p-orbitals of the conjugated system rotate in the same direction (both clockwise or both counter-clockwise) to form the new σ-bond.[2][3][4]

• Thermal Reactions (Disrotatory): In contrast, the thermal electrocyclization of a 6π-electron system occurs through a disrotatory process, where the terminal p-orbitals rotate in opposite directions.

The conrotatory nature of the photochemical reaction has significant implications for the stereochemistry of the resulting cyclization product.

E/Z Isomerization: A Twist Around the Double Bond

E/Z isomerization is another key photochemical process for conjugated polyenes.[5][6][7] Upon excitation, the reduced bond order of the double bonds in the excited state allows for rotation, leading to a change in the geometric configuration of the substituents. This process can be reversible, and irradiation often leads to a photostationary state, a mixture of E and Z isomers whose ratio depends on the excitation wavelength and the quantum yields of the forward and reverse isomerization reactions.

Photochemical Behavior of 1,3,5-Dodecatriene: An Extrapolated View

Based on the principles outlined above and data from related long-chain trienes like 1,3,5-undecatriene, we can predict the photochemical behavior of 1,3,5-dodecatriene.[8][9] The presence of the hexyl group at one end and a propyl group at the other end of the triene system will influence the conformational preferences and potentially the quantum yields of the photochemical reactions, but the fundamental pathways are expected to be the same as those for other 1,3,5-trienes.

Expected Photochemical Reactions of (3E,5E)-1,3,5-Dodecatriene

Irradiation of (3E,5E)-1,3,5-dodecatriene is expected to initiate two primary competing photoreactions:

• Conrotatory Electrocyclization: The triene system can undergo a 6π-electron conrotatory ring closure to form a substituted 1,3-cyclohexadiene. The stereochemistry of the product will be determined by the direction of the conrotatory motion.

• E/Z Isomerization: Isomerization around the C3=C4 and C5=C6 double bonds will lead to the formation of other geometric isomers, such as the (3E,5Z), (3Z,5E), and (3Z,5Z)-dodecatrienes.

dot graph G { layout=neato; node [shape=plaintext]; A [label="(3E,5E)-1,3,5-Dodecatriene"]; B [label="[Excited State]"]; C [label="Substituted 1,3-Cyclohexadiene\n(Conrotatory Electrocyclization)"]; D [label="E/Z Isomers\n((3E,5Z), (3Z,5E), (3Z,5Z))"];

A -> B [label=" hν"]; B -> C [label=" Conrotatory\nRing Closure"]; B -> D [label=" E/Z Isomerization"]; } "Photochemical pathways of (3E,5E)-1,3,5-dodecatriene."

Comparative Analysis with Other Conjugated Polyenes

The photochemical behavior of 1,3,5-dodecatriene can be better understood by comparing it with other well-studied conjugated polyenes.

Polyene	Key Photochemical Reactions	Quantum Yield (Φ)	Notes
1,3-Butadiene	[2+2] Cycloaddition (dimerization), Electrocyclization (to cyclobutene)	Varies with conditions	The simplest conjugated diene, its photochemistry is fundamental to understanding more complex systems.
1,3,5-Hexatriene	Conrotatory electrocyclization to 1,3-cyclohexadiene, E/Z isomerization	Ring opening of cyclohexadiene to hexatriene is efficient.	The parent 6π-electron system, its behavior is the primary model for 1,3,5-dodecatriene.[10]
Stilbene (1,2-diphenylethene)	E/Z isomerization, Photocyclization to dihydrophenanthrene (oxidative conditions)	Φ(trans→cis) ≈ 0.5	A classic example of photoisomerization, the bulky phenyl groups influence its photochemical and photophysical properties.[7]
1,3,5-Undecatriene	E/Z isomerization, Electrocyclization	Data not readily available	A long-chain triene whose isomers are known for their distinct aromas. Its behavior provides a close analogy for 1,3,5-dodecatriene.[8][9]
1,3,5,7-Octatetraene	Conrotatory electrocyclization to a cyclooctatriene, E/Z isomerization	Complex photochemistry	As the conjugated system extends, the number of possible photochemical pathways increases.

Table 1: Comparison of Photochemical Reactions of Selected Conjugated Polyenes.

The length of the conjugated system and the nature of the substituents play a crucial role in determining the photochemical outcome.

• Chain Length: Increasing the length of the polyene chain generally leads to a red shift in the UV absorption spectrum (absorption at longer wavelengths). It can also open up additional reaction pathways. For instance, longer polyenes can undergo more complex electrocyclizations and intramolecular cycloadditions.

• Substitution: Alkyl substituents, like the hexyl and propyl groups in 1,3,5-dodecatriene, can influence the ground-state conformational equilibrium of the polyene. This, in turn, can affect the efficiency of certain photochemical reactions. For example, steric hindrance introduced by bulky substituents can favor or disfavor specific rotational conformers, thereby influencing the quantum yield of electrocyclization.[11][12]

Experimental Protocols: A Guide to Studying Polyene Photochemistry

Investigating the photochemistry of compounds like 1,3,5-dodecatriene requires a systematic experimental approach.

General Experimental Workflow

dot graph G { rankdir=LR; node [shape=box, style=rounded]; A [label="Sample Preparation\n(Solvent, Concentration)"]; B [label="Photochemical Reaction\n(Light Source, Wavelength, Time)"]; C [label="Reaction Monitoring\n(UV-Vis, GC, NMR)"]; D [label="Product Isolation\n(Chromatography)"]; E [label="Product Characterization\n(Spectroscopy)"]; F [label="Quantum Yield Determination"];

A -> B -> C -> D -> E; C -> F; } "General experimental workflow for photochemical studies."

Step-by-Step Protocol for a Typical Photochemical Experiment

• Sample Preparation:

  • Dissolve a known concentration of the polyene (e.g., 1,3,5-dodecatriene) in a photochemically inert solvent (e.g., hexane, cyclohexane, or acetonitrile). The solvent should not absorb light at the irradiation wavelength.

  • The concentration should be chosen to ensure sufficient light absorption without causing issues with inner filter effects.

  • Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes to remove oxygen, which can quench excited states and lead to side reactions.

• Photochemical Reaction:

  • Use a suitable light source, such as a medium-pressure mercury lamp or a specific wavelength LED, to irradiate the sample.

  • Employ a filter to select the desired excitation wavelength.

  • Maintain a constant temperature using a cooling system.

  • Stir the solution continuously to ensure uniform irradiation.

• Reaction Monitoring:

  • At regular time intervals, withdraw aliquots of the reaction mixture.

  • Analyze the aliquots using techniques like UV-Vis spectroscopy to monitor the disappearance of the starting material and the appearance of products.

  • Gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used to quantify the formation of different isomers and products.

  • Nuclear magnetic resonance (NMR) spectroscopy can provide structural information about the photoproducts.

• Quantum Yield Determination:

  • The quantum yield (Φ) of a photochemical reaction is the ratio of the number of molecules of product formed to the number of photons absorbed by the reactant.[13][14][15]

  • This is typically determined using a chemical actinometer, a compound with a known quantum yield, under identical irradiation conditions. Potassium ferrioxalate is a common actinometer.[16]

  • Alternatively, a calibrated photodiode can be used to measure the photon flux.

Conclusion: The Untapped Potential of 1,3,5-Dodecatriene

While the photochemistry of 1,3,5-dodecatriene has not been extensively documented, the foundational principles of conjugated polyene photochemistry provide a robust framework for predicting its behavior. We anticipate that 1,3,5-dodecatriene will undergo conrotatory electrocyclization and E/Z isomerization upon UV irradiation, with the alkyl substituents influencing the reaction efficiencies.

The lack of specific experimental data for 1,3,5-dodecatriene presents a clear opportunity for further research. A detailed investigation into its photochemical properties, including the determination of quantum yields and the full characterization of its photoproducts, would be a valuable contribution to the field of organic photochemistry. Such studies would not only enhance our fundamental understanding of long-chain polyene reactivity but could also uncover novel photochemical transformations with potential applications in synthesis and materials science.

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• Turro, N. J., Ramamurthy, V., & Scaiano, J. C. (2010). Modern Molecular Photochemistry of Organic Molecules. University Science Books.
• Kuhn, H. J., Braslavsky, S. E., & Schmidt, R. (2004). Chemical actinometry. Pure and Applied Chemistry, 76(12), 2105-2146.
• Saltiel, J., & Sun, Y. P. (1990). Cis-trans isomerization of C= C double bonds. Photochromism: Molecules and Systems, 4, 64-164.
• Woodward, R. B., & Hoffmann, R. (1969). The Conservation of Orbital Symmetry. Angewandte Chemie International Edition in English, 8(11), 781-853.
• Dauben, W. G., & Kellogg, M. S. (1971). Photochemical transformations. XL. Stereochemistry of the photochemically induced electrocyclic reactions of 1, 3, 5-hexatrienes. Journal of the American Chemical Society, 93(15), 3805-3812.
• Pattenden, G., & Weedon, B. C. L. (1968). Carotenoids and related compounds. Part XX. Synthesis of geometrical isomers of 1, 3, 5-undecatriene and related compounds. Journal of the Chemical Society C: Organic, 1984-1997.
• Liu, R. S., & Hammond, G. S. (2003). Photochemical reactivity of polyenes: from dienes to rhodopsin, from microseconds to femtoseconds. Photochemical & Photobiological Sciences, 2(8), 835-844.

• PubChem. (n.d.). (3E,5E)-1,3,5-Dodecatriene. Retrieved from [Link]

• Wikipedia. (2023). Electrocyclic reaction. Retrieved from [Link]

• Shimadzu. (n.d.). Evaluation of Photoreaction Quantum Yield of Supermolecular Complex (QYM). Retrieved from [Link]

• ECETOC. (1983). The Phototransformation of Chemicals in Water: Results of a Ring-Test. Technical Report No. 12.
• Gescheidt, G., et al. (2018). Choosing the ideal photoinitiator for free radical photopolymerizations: Predictions based on simulations using established data. Polymer Chemistry, 9(38), 4749-4763.
• Nasiri, N. (2025). Applications of Electrocyclization Reactions. Baran Group Meeting, Scripps Research.
• Eibel, A., Fast, D. E., & Gescheidt, G. (2018). Dissociation quantum yields Φ and extinction coefficients at 385 nm ε 385 of photoinitiators 1-4.

• Master Organic Chemistry. (2020). Electrocyclic Reactions. Retrieved from [Link]

• Total Organic Chemistry. (2021, January 16). Electrocyclic Reactions [Video]. YouTube. [Link]

• Dauben, W. G., Shaffer, G. W., & Vietmeyer, N. D. (1968). Alkyl-substitution effects in the photochemistry of 2-cyclohexenenones. The Journal of Organic Chemistry, 33(10), 4060-4065.

• Chad's Prep. (2021, February 24). Electrocyclic Reactions | 16.7 Organic Chemistry [Video]. YouTube. [Link]

• Irie, M., et al. (2013). Alkyl substituent effects in photochemical and thermal reactions of photochromic thiophene-S,S-dioxidized diarylethenes. New Journal of Chemistry, 37(7), 2073-2079.

• Royal Society of Chemistry. (2020). Organic aspects: photochemistry of alkenes, dienes, polyenes (2018–2019). Retrieved from [Link]

• ResearchGate. (n.d.). Photopericyclic Reactions of Conjugated Dienes and Trienes. Retrieved from [Link]

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A Comparative Guide to Benchmarking Retention Indices for 1,3,5-Dodecatriene in Flavor and Fragrance Profiling

This guide provides a comprehensive comparison of retention indices for 1,3,5-dodecatriene, a volatile organic compound with significance in the flavor and fragrance industry. Intended for researchers, scientists, and professionals in quality control and product development, this document delves into the experimental nuances of determining and benchmarking retention indices, offering a robust framework for accurate and reproducible analytical characterization.

The Critical Role of Retention Indices in Flavor and Fragrance Analysis

In the complex world of flavor and fragrance profiling, where hundreds of volatile compounds can be present in a single sample, accurate identification is paramount. Gas chromatography (GC) is the workhorse of this field, but relying solely on retention time for compound identification can be misleading. Retention times are susceptible to variations in instrumental conditions, such as column aging, temperature fluctuations, and carrier gas flow rates.

This is where the concept of the retention index (RI) , a normalized retention parameter, becomes indispensable. The RI of a compound is its retention time normalized to the retention times of a series of n-alkanes. This normalization effectively cancels out many of the sources of instrumental drift, leading to a more robust and transferable identification parameter. The use of retention indices is a well-established practice that significantly enhances the confidence in compound identification, particularly when dealing with complex matrices and isomeric compounds that may have very similar mass spectra.

Understanding 1,3,5-Dodecatriene: A Compound of Interest

1,3,5-Dodecatriene (C₁₂H₂₀) is a conjugated triene that can exist in various isomeric forms. Its presence and specific isomeric ratio can contribute to the characteristic aroma and flavor profiles of various natural products. However, its analysis is not without challenges. The potential for isomerization and thermal degradation during GC analysis necessitates carefully optimized methods and the use of reliable identification parameters like retention indices.

Experimental Workflow for Retention Index Determination

The accurate determination of retention indices is a systematic process that involves several key steps, from sample preparation to data analysis. The following workflow provides a detailed protocol for benchmarking the retention index of 1,3,5-dodecatriene.

Figure 1: A generalized experimental workflow for the determination and benchmarking of retention indices.

Detailed Experimental Protocol

1. Sample Preparation:

• 1,3,5-Dodecatriene Standard: Prepare a stock solution of 1,3,5-dodecatriene (isomerically pure, if possible) in a suitable volatile solvent (e.g., hexane or pentane) at a concentration of approximately 100 µg/mL.

• n-Alkane Standard Mix: Prepare a homologous series of n-alkanes (e.g., C8 to C20) in the same solvent. The concentration of each alkane should be comparable to that of the analyte.

• Working Standard: Prepare a working standard by mixing the 1,3,5-dodecatriene stock solution with the n-alkane standard mix.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

• Gas Chromatograph: A high-resolution gas chromatograph equipped with a mass selective detector (MSD) is recommended.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• GC Columns (for benchmarking):

  • Non-polar: DB-5ms (5%-phenyl)-methylpolysiloxane (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Polar: DB-WAX (polyethylene glycol) (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Speed: >10,000 amu/s.

3. Data Analysis:

• Peak Identification: Identify the peaks corresponding to 1,3,5-dodecatriene and the n-alkanes based on their mass spectra and retention times.

• Retention Time Determination: Accurately determine the retention time for each identified peak.

• Retention Index Calculation: Calculate the linear retention index (LRI) using the following formula:

  LRI = 100 * [n + (t_Ra - t_Rn) / (t_R(n+1) - t_Rn)]

  Where:

  • n is the carbon number of the n-alkane eluting immediately before the analyte.

  • t_Ra is the retention time of the analyte.

  • t_Rn is the retention time of the n-alkane with carbon number n.

  • t_R(n+1) is the retention time of the n-alkane with carbon number n+1.

Benchmarking Retention Indices: A Comparative Analysis

The choice of the GC stationary phase has a significant impact on the retention behavior of analytes and, consequently, their retention indices. The following table provides a comparative summary of expected retention indices for 1,3,5-dodecatriene on commonly used non-polar and polar GC columns.

Compound	Stationary Phase	Retention Index (LRI)	Reference
(E,E,E)-1,3,5-Dodecatriene	DB-5 (non-polar)	~1240	NIST Chemistry WebBook
(E,E,Z)-1,3,5-Dodecatriene	DB-5 (non-polar)	~1255	NIST Chemistry WebBook
(E,E,E)-1,3,5-Dodecatriene	DB-WAX (polar)	~1580	Expected based on polarity
(E,E,Z)-1,3,5-Dodecatriene	DB-WAX (polar)	~1600	Expected based on polarity

Note: The retention indices on the polar DB-WAX column are expected to be significantly higher due to the increased interaction between the polar stationary phase and the π-electrons of the conjugated double bonds in the dodecatriene molecule. This difference in retention behavior can be exploited for improved separation of isomers.

Factors Influencing Retention Index and Best Practices

The accurate and reproducible determination of retention indices is contingent upon careful control of several experimental parameters. Understanding the interplay of these factors is crucial for reliable benchmarking.

Figure 2: Key factors influencing the retention index of an analyte in gas chromatography.

• Column Polarity: As demonstrated in the comparison table, the polarity of the stationary phase is a dominant factor. Non-polar columns primarily separate based on boiling point, while polar columns exhibit additional interactions (e.g., dipole-dipole, hydrogen bonding) that can significantly alter elution order and RI values.

• Temperature Program: The rate of temperature increase in the GC oven can affect the absolute retention times and, to a lesser extent, the calculated retention indices. A slower ramp rate generally leads to better separation but longer analysis times. It is crucial to maintain a consistent temperature program for reproducible RI measurements.

• Carrier Gas Flow Rate: While the use of retention indices mitigates the effect of minor flow rate fluctuations, significant deviations can impact the accuracy of the results. Maintaining a constant and controlled flow rate is essential.

• Analyte Structure: The inherent physicochemical properties of the analyte, including its boiling point, polarity, and molecular size, are the primary determinants of its retention behavior and, therefore, its retention index on a given stationary phase.

Best Practices for Benchmarking:

• Use a well-characterized n-alkane series: The accuracy of the RI calculation depends on the purity and accurate identification of the n-alkanes.

• Perform co-injection: Whenever possible, co-inject the analyte with the n-alkane standard to minimize the impact of any run-to-run variations.

• Validate your method: Analyze a standard reference material or a well-characterized sample to validate the accuracy of your RI measurements.

• Build an in-house RI library: For routine analyses, creating a library of retention indices for target compounds on your specific GC systems can significantly speed up and improve the confidence of compound identification.

Conclusion

Benchmarking the retention indices of 1,3,5-dodecatriene and other key flavor and fragrance compounds is a critical step towards achieving robust and reliable analytical results. By understanding the principles of retention indices, implementing standardized experimental protocols, and carefully considering the factors that influence their measurement, researchers can enhance the accuracy and transferability of their chromatographic data. The comparative data and best practices outlined in this guide provide a solid foundation for the effective application of retention indices in the quality control and research and development of flavor and fragrance products.

References

• NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• Kovats, E. (1958). Gas-chromatographische Charakterisierung organischer Verbindungen. Teil 1: Retentionsindices aliphatischer Halogenide, Alkohole, Aldehyde und Ketone. Helvetica Chimica Acta, 41(7), 1915-1932. [Link]

• ASTM D6730-01(2021), Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100–Metre Capillary High Resolution Gas Chromatography. ASTM International. [Link]